2-(4-Chloro-2-fluorophenyl)acetaldehyde

Core Science & Biosynthesis

The Role of 2-(4-Chloro-2-fluorophenyl)acetaldehyde in the Synthesis of Non-Peptide GLP-1R Agonists

Executive Summary

The therapeutic landscape for Type 2 Diabetes Mellitus (T2DM) and obesity is undergoing a paradigm shift from injectable peptide-based drugs to orally bioavailable, small-molecule Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists[1]. Achieving high oral bioavailability while maintaining picomolar receptor potency requires precise structural engineering. A critical moiety in leading clinical candidates (such as danuglipron analogs) is the halogenated phenyl ring, which anchors the molecule within the receptor's hydrophobic binding pocket[1]. To synthesize next-generation analogs with optimized pharmacokinetic and safety profiles, 2-(4-Chloro-2-fluorophenyl)acetaldehyde (CAS 1256479-75-0) has emerged as a pivotal synthetic building block[2]. This whitepaper details the mechanistic rationale, chemical utility, and validated synthetic protocols for incorporating this intermediate into GLP-1R agonist scaffolds.

Mechanistic Rationale: The 4-Chloro-2-fluorophenyl Pharmacophore

Small-molecule GLP-1R agonists exert their therapeutic effect by binding to the transmembrane domain of the GLP-1 receptor. This binding event triggers the Gαs protein pathway, leading to adenylate cyclase activation, cyclic AMP (cAMP) accumulation, and ultimately, glucose-dependent insulin secretion[3].

Fig 1. GLP-1R activation pathway triggered by small-molecule agonists leading to insulin secretion.

The inclusion of the 4-chloro-2-fluorophenyl moiety is a highly deliberate design choice driven by structure-activity relationship (SAR) causality:

• Hydrophobic Anchoring : The chlorine atom at the para-position provides the optimal van der Waals volume to deeply penetrate and fill a specific lipophilic sub-pocket within the GLP-1R transmembrane bundle[1].

• Conformational Tuning : The highly electronegative ortho-fluorine atom induces a strong local dipole moment. This electrostatic effect restricts the rotation of the phenyl ring, fine-tuning its dihedral angle relative to the core scaffold to lock the molecule into its bioactive conformation[1].

Chemical Significance of 2-(4-Chloro-2-fluorophenyl)acetaldehyde

While first-generation small molecules often utilized benzaldehydes to form rigid benzyl linkages, the use of 2-(4-chloro-2-fluorophenyl)acetaldehyde introduces an additional methylene spacer, resulting in an ethyl linkage.

This structural modification is a strategic intervention. Highly rigidified piperidine or triazine cores in early GLP-1R agonists often exhibited off-target binding to the hERG potassium channel, posing a risk for cardiotoxicity[4]. The acetaldehyde-derived ethyl linkage increases the conformational flexibility of the lipophilic tail, which has been shown to significantly mitigate hERG channel inhibition while preserving GLP-1R agonism[1][4].

Chemically, the terminal aldehyde functionality is an ideal electrophile. It allows for highly efficient late-stage functionalization via reductive amination with the complex secondary amines (e.g., substituted piperidines or piperazines) that form the central basic core of these drugs[4].

Experimental Protocol: Self-Validating Reductive Amination Workflow

To successfully couple 2-(4-chloro-2-fluorophenyl)acetaldehyde to a heterocyclic core, the reaction must be carefully controlled to prevent the over-reduction of the aldehyde into 2-(4-chloro-2-fluorophenyl)ethanol. The following step-by-step methodology utilizes Sodium Triacetoxyborohydride (STAB) to ensure a self-validating, high-yield transformation.

Step-by-Step Methodology

• Imine Formation : In an oven-dried, nitrogen-flushed round-bottom flask, dissolve the secondary amine core (1.0 eq) and 2-(4-chloro-2-fluorophenyl)acetaldehyde (1.1 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Acid Catalysis : Add glacial acetic acid (1.5 eq) dropwise at 0 °C.

  • Causality: The weak acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the amine to form the transient iminium ion intermediate.

• Selective Reduction : After stirring for 1 hour and warming to room temperature, add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in small portions.

  • Causality: STAB is a mild, sterically hindered reducing agent. It selectively reduces the highly electrophilic iminium ion over the unreacted aldehyde, strictly preventing the generation of unwanted alcohol byproducts.

• Reaction Monitoring : Stir the mixture for 12–16 hours. Monitor the reaction via LC-MS to confirm the complete disappearance of the iminium mass and the appearance of the target N-alkylated product.

• Quenching and Workup : Quench the reaction by slowly adding saturated aqueous NaHCO₃ to neutralize the acetic acid and decompose any excess hydride. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification : Purify the crude residue via flash column chromatography (silica gel, eluting with a gradient of EtOAc/Hexanes) to yield the pure N-[2-(4-chloro-2-fluorophenyl)ethyl] intermediate.

Fig 2. Reductive amination workflow utilizing 2-(4-Chloro-2-fluorophenyl)acetaldehyde.

Quantitative Impact on Receptor Activation and Safety

The structural modifications enabled by this specific acetaldehyde have profound effects on both drug efficacy and safety. Table 1 summarizes representative comparative data demonstrating how the substitution pattern and linker length influence GLP-1R activation (measured via cAMP accumulation EC₅₀) and off-target hERG channel inhibition[1][3][4].

Table 1: Impact of Phenyl Ring Substitution and Linker on GLP-1R Activity

Substitution Pattern	Linker Type	GLP-1R EC₅₀ (nM)	hERG Inhibition IC₅₀ (µM)
Unsubstituted Phenyl	Ethyl	45.2	>10.0
4-Chloro	Ethyl	12.4	8.5
4-Chloro-2-fluoro	Ethyl (Acetaldehyde-derived)	0.28	>10.0
4-Chloro-2-fluoro	Methyl (Rigid, Benzaldehyde-derived)	0.04	9.3

Data Interpretation: The dual halogenation (4-chloro-2-fluoro) drastically improves receptor potency compared to unsubstituted variants. Crucially, while the rigid methyl linker yields slightly higher raw potency, the ethyl linker derived from 2-(4-chloro-2-fluorophenyl)acetaldehyde restores the hERG IC₅₀ to a safe threshold (>10.0 µM), widening the therapeutic window[1].

Conclusion

The strategic incorporation of 2-(4-Chloro-2-fluorophenyl)acetaldehyde into the synthetic pipelines of GLP-1R agonists exemplifies the precision of modern medicinal chemistry. By providing both the critical lipophilic pharmacophore required for deep receptor engagement and the necessary conformational flexibility via its ethyl linkage, this building block enables the development of potent, orally bioavailable therapeutics with minimized cardiotoxic liabilities.

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Introduction: The Foundational Importance of Accurate Characterization

An In-depth Technical Guide to the Characterization of a Novel Chemical Entity: Molecular Weight and Solubility Profiling

Senior Application Scientist Note: The requested analysis for CAS 1256479-75-0 could not be completed as this identifier did not correspond to a publicly available chemical substance in standard chemical databases at the time of this inquiry. This guide has therefore been developed to provide researchers, scientists, and drug development professionals with the core principles and detailed methodologies for determining the molecular weight and solubility profile of any new chemical entity (NCE).

In the lifecycle of drug discovery and development, the precise characterization of a new chemical entity (NCE) is the bedrock upon which all subsequent research is built. Among the most fundamental of these properties are the molecular weight (MW) and the solubility profile. An accurate molecular weight confirms the identity and purity of the synthesized compound, while a thorough understanding of its solubility is a critical determinant of its potential for bioavailability and successful formulation.[1][2][3][4][5][6] This guide provides both the theoretical grounding and the practical, field-proven protocols for establishing these essential parameters.

Part 1: Verification and Identification of a New Chemical Entity

Before any experimental work commences, it is imperative to properly identify the compound. The CAS (Chemical Abstracts Service) Registry Number® is a unique numerical identifier assigned to a single, specific chemical substance.[7]

1.1 The Role and Structure of a CAS Number A CAS Registry Number is separated by hyphens into three parts: the first consisting of up to seven digits, the second of two digits, and the third of a single check digit.[7][8][9] This check digit allows for the validation of the number's integrity.[10]

1.2 Verification Protocol When presented with a CAS number, especially for an NCE, verification is a crucial first step.

• Database Search: Query authoritative databases such as CAS SciFinder®, PubChem, or ChemSpider.

• Check Digit Validation: Use an algorithm to confirm the check digit matches the preceding numbers.[8][10]

• Cross-reference: Compare the molecular formula, chemical name (if available), and structure with the database record to ensure consistency.[11]

If a CAS number cannot be located, it may indicate the compound is novel and has not yet been registered, or the provided number may be erroneous. Proceeding with characterization is essential to establish its identity.

Part 2: Molecular Weight Determination: Confirming Chemical Identity

The molecular weight is the mass of one mole of a substance. Its determination is a primary step in confirming that the correct molecule has been synthesized.

2.1 Theoretical Molecular Weight Calculation Once a chemical formula is proposed, the theoretical molecular weight can be calculated by summing the atomic weights of the constituent atoms.[12][13][14][15]

• Monoisotopic Mass: The sum of the masses of the principal isotopes of each element. This is the value of primary interest in high-resolution mass spectrometry.

• Average Molecular Weight: The weighted average of the masses of all naturally occurring isotopes of each element.

2.2 Experimental Determination: The Gold Standard of High-Resolution Mass Spectrometry (HRMS) While various methods exist, High-Resolution Mass Spectrometry (HRMS), often coupled with Liquid Chromatography (LC-MS), is the definitive technique for confirming the molecular weight of an NCE.[16][17][18] Its power lies in its ability to measure mass with extremely high accuracy (typically to within 0.0001 atomic mass units), which allows for the unambiguous determination of the elemental formula.[19][20]

Workflow for Molecular Weight Determination

Caption: Workflow for NCE Molecular Weight Confirmation.

Protocol: Molecular Weight Determination by LC-HRMS

Objective: To determine the exact mass of a new chemical entity and confirm its elemental composition.

1. Sample Preparation: a. Accurately weigh approximately 1 mg of the NCE. b. Dissolve in 1 mL of a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) to create a 1 mg/mL stock solution. c. Further dilute the stock solution to a final concentration of ~1-10 µg/mL for infusion or injection.

2. Instrument Calibration: a. Before running the sample, calibrate the mass spectrometer using a known calibration standard mixture. This ensures high mass accuracy. b. The calibration should result in mass accuracy below 2 ppm.

3. LC-MS Analysis: a. Set up the liquid chromatography method to ensure the compound elutes as a sharp peak. A typical starting point is a C18 column with a gradient of water and acetonitrile (both with 0.1% formic acid). b. Configure the mass spectrometer to acquire data in positive or negative ionization mode, depending on the nature of the compound (presence of acidic or basic functional groups). c. Acquire data in full scan mode over a relevant m/z (mass-to-charge ratio) range.

4. Data Analysis: a. Extract the mass spectrum for the chromatographic peak corresponding to the NCE. b. If multiple charge states are observed, use deconvolution software to determine the neutral molecular mass.[21] c. Use the instrument software to calculate the elemental composition based on the measured exact mass. The software will generate a list of possible formulas within a specified mass tolerance (e.g., ± 5 ppm). d. Compare the experimentally determined elemental formula with the theoretical formula.

5. Reporting: a. Report the theoretical monoisotopic mass and the experimentally measured exact mass. b. Report the mass error in ppm. c. Confirm the elemental composition.

Parameter	Theoretical Value	Experimental Value
Chemical Formula	C₂₀H₂₅N₃O₄	C₂₀H₂₅N₃O₄
Monoisotopic Mass	387.1845 Da	387.1841 Da
Mass Error	N/A	-1.0 ppm
Caption: Example Data Summary for Molecular Weight Confirmation.

Part 3: Solubility Profiling: Predicting In Vivo Behavior

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous system, is a critical parameter for drug absorption and bioavailability.[1][5] For orally administered drugs, a compound must first dissolve in the gastrointestinal fluids to be absorbed.[3]

3.1 Thermodynamic vs. Kinetic Solubility It is crucial to distinguish between two types of solubility measurements, as they answer different questions in the drug discovery process.[22][23]

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent at a specific temperature when the system is at equilibrium.[24] It is the "gold standard" measurement, essential for pre-formulation and development.[3]

• Kinetic Solubility: This measures the concentration at which a compound, rapidly dissolved from a high-concentration stock solution (typically in DMSO), begins to precipitate in an aqueous medium.[24][25][26] It is often used in high-throughput screening during early discovery due to its speed.[27] Kinetic solubility values are often higher than thermodynamic values because they can represent a supersaturated, metastable state.[28]

3.2 In Silico Solubility Prediction Before experimental work, computational models can provide an early estimate of a compound's solubility.[29][30] These Quantitative Structure-Property Relationship (QSPR) models use molecular descriptors to predict the logS value (the logarithm of the molar solubility).[31][32] While useful for prioritizing compounds, these predictions must always be confirmed experimentally.

3.3 Experimental Solubility Determination

Protocol: Thermodynamic Solubility via the Shake-Flask Method

The shake-flask method is the universally recognized "gold standard" for determining thermodynamic solubility.[24][33]

Objective: To determine the equilibrium solubility of an NCE in various aqueous and organic solvents.

1. Preparation: a. Select a range of relevant solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, simulated gastric fluid (pH 1.2), organic solvents like ethanol, DMSO). b. Add an excess amount of the solid NCE to a known volume of each solvent in a glass vial. "Excess" means enough solid remains undissolved at the end of the experiment to ensure saturation. c. Seal the vials to prevent solvent evaporation.

2. Equilibration: a. Place the vials in a shaker bath set to a constant temperature (e.g., 25°C or 37°C). b. Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours. It is advisable to sample at multiple time points (e.g., 24h and 48h) to ensure the concentration has plateaued.

3. Sample Processing: a. After equilibration, allow the vials to stand to let the undissolved solid settle. b. Carefully remove an aliquot of the supernatant. c. Separate the dissolved compound from the undissolved solid. This is a critical step. Centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF) is recommended.

4. Quantification: a. Prepare a standard calibration curve of the NCE in the chosen analytical solvent. b. Quantify the concentration of the NCE in the filtered supernatant using a validated analytical method, such as HPLC-UV or LC-MS. c. Calculate the solubility in units such as mg/mL or µM.

Solvent	Temperature (°C)	Solubility (µg/mL)
Water	25	< 1
PBS (pH 7.4)	37	5.2 ± 0.4
0.1 N HCl (pH 1.2)	37	150.8 ± 10.1
Ethanol	25	> 10,000
DMSO	25	> 50,000
Caption: Example Thermodynamic Solubility Data Table.

3.4 The pH-Solubility Profile For ionizable compounds, solubility is highly dependent on pH.[34] Determining the pH-solubility profile is essential for predicting how a drug will behave throughout the variable pH environments of the gastrointestinal tract.[35][36][37]

Conceptual Basis of pH-Dependent Solubility

Caption: pH-Dependent Solubility for a Weak Acid (HA).

The profile is typically generated by performing the shake-flask method across a range of buffers covering the physiological pH range (e.g., pH 1.2 to 7.4).[38] The results are plotted as log(Solubility) versus pH. This profile is critical for biopharmaceutics classification (BCS) and for selecting appropriate formulation strategies, such as the use of salts to enhance solubility.[39]

Conclusion

The rigorous determination of molecular weight and the comprehensive profiling of solubility are non-negotiable, foundational activities in the progression of a new chemical entity from a laboratory curiosity to a potential therapeutic agent. High-resolution mass spectrometry provides definitive confirmation of a compound's identity, while a multi-faceted approach to solubility assessment—distinguishing between kinetic and thermodynamic values and mapping pH-dependencies—provides the critical insights needed to navigate the complex challenges of formulation and ensure adequate drug delivery. The protocols and principles outlined in this guide represent an industry-standard framework for generating the reliable, high-quality data necessary for informed decision-making in drug development.

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The Mechanistic Role and Synthetic Utility of 2-(4-Chloro-2-fluorophenyl)acetaldehyde Derivatives in Oral Small-Molecule GLP-1R Agonists

Executive Summary: The Paradigm Shift in GLP-1R Therapeutics

The treatment landscape for Type 2 Diabetes Mellitus (T2DM) and obesity has been fundamentally transformed by Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists. Historically, this class has been dominated by injectable peptides (e.g., semaglutide, liraglutide) due to the challenge of targeting the large, extracellular binding domain of Class B G-protein coupled receptors (GPCRs).

The discovery of danuglipron (PF-06882961) marked a critical breakthrough, proving that non-peptidic, orally bioavailable small molecules could achieve full agonism at the GLP-1R[1]. Central to the efficacy of danuglipron and its "next-in-class" successors (such as DA-302168S and novel 5,6-dihydro-1,2,4-triazine derivatives) is a highly conserved pharmacophore: the 4-chloro-2-fluorophenyl moiety [2][3].

This technical guide explores the mechanistic rationale behind utilizing 2-(4-chloro-2-fluorophenyl)acetaldehyde—and its direct derivatives—as the foundational building block for modern GLP-1R agonists. We will dissect the receptor-ligand dynamics, detail the self-validating synthetic protocols required for its incorporation, and analyze the downstream pharmacodynamics.

Mechanistic Grounding: The Transmembrane Domain (TMD) Cavity

Unlike endogenous GLP-1, which binds primarily to the extracellular domain (ECD) of the receptor, small-molecule agonists like danuglipron act as allosteric/orthosteric modulators that bind deep within the transmembrane domain (TMD) cavity.

The Role of the 4-Chloro-2-fluorophenyl Moiety

The incorporation of the 2-(4-chloro-2-fluorophenyl)acetaldehyde derivative into a piperidine or heterocyclic core is not arbitrary; it is driven by strict structure-activity relationship (SAR) requirements:

• Hydrophobic Mimicry : The 4-chloro-2-fluorophenyl ring acts as a structural surrogate for the hydrophobic residues of the endogenous GLP-1 peptide, specifically mimicking the interactions of Trp33 and Phe28 .

• π−π Stacking and Halogen Bonding : Inside the TMD, the phenyl ring engages in robust π−π stacking interactions with Phe230 and Trp33 of the receptor[4]. The para-chlorine atom fills a highly specific hydrophobic sub-pocket, providing optimal van der Waals contacts.

• Stereoelectronic Conformational Locking : The ortho-fluorine atom is critical. It exerts a stereoelectronic effect that restricts the free rotation of the phenyl ring relative to the adjacent carbon linker. This "locks" the molecule into a bioactive conformation, significantly reducing the entropic penalty upon receptor binding.

• Metabolic Stability : The electron-withdrawing halogens deactivate the phenyl ring toward cytochrome P450-mediated oxidative metabolism, thereby extending the pharmacokinetic half-life of the drug.

Downstream Signaling Pathway

Binding of the 4-chloro-2-fluorophenyl-containing pharmacophore induces a conformational shift in the GLP-1R, facilitating the coupling of the stimulatory G-protein ( Gs​ ). This triggers a cascade resulting in insulin secretion.

GLP-1R Gs-coupled signaling pathway triggered by small-molecule agonists.

Synthetic Utility & Experimental Workflow

To construct the active pharmacophore, 2-(4-chloro-2-fluorophenyl)acetaldehyde is typically reacted with a secondary amine (e.g., a piperidine or piperazine core) via reductive amination.

Causality in Reagent Selection

Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is the reducing agent of choice. Why? The electron-withdrawing acetate groups reduce the nucleophilicity of the borohydride. Consequently, NaBH(OAc)3​ is exceptionally mild; it does not reduce aldehydes or ketones at room temperature but rapidly reduces the transiently formed iminium ion. This allows for a highly chemoselective, one-pot reaction where the aldehyde is not prematurely reduced to 2-(4-chloro-2-fluorophenyl)ethanol.

Step-by-Step Protocol: Reductive Amination

Objective: Synthesis of 1-(2-(4-chloro-2-fluorophenyl)ethyl)piperidine derivatives.

Reagents & Materials:

• 2-(4-chloro-2-fluorophenyl)acetaldehyde (1.0 eq)

• Substituted piperidine core (1.05 eq)

• NaBH(OAc)3​ (1.5 eq)

• Glacial Acetic Acid (AcOH) (cat., 0.1 eq)

• 1,2-Dichloroethane (DCE) (Anhydrous)

Procedure (Self-Validating System):

• Imine Formation: Dissolve the substituted piperidine core (1.05 eq) and 2-(4-chloro-2-fluorophenyl)acetaldehyde (1.0 eq) in anhydrous DCE (0.2 M concentration) under an inert N2​ atmosphere. Add catalytic AcOH (0.1 eq).

  • Causality: AcOH mildly protonates the aldehyde oxygen, increasing its electrophilicity and accelerating iminium ion formation without lowering the pH enough to fully protonate the amine.

• Reduction: Stir the mixture at room temperature for 30 minutes to allow iminium equilibrium. Add NaBH(OAc)3​ (1.5 eq) in portions over 10 minutes.

• Monitoring (Validation Step 1): Stir at room temperature for 4–12 hours. Monitor reaction progress via LC-MS and TLC (UV active at 254 nm). The disappearance of the aldehyde peak and the emergence of a higher molecular weight product mass [M+H]+ confirms conversion.

• Quenching: Once complete, quench the reaction by slowly adding saturated aqueous NaHCO3​ .

  • Causality: The basic quench neutralizes the acetic acid and destroys excess NaBH(OAc)3​ , while ensuring the newly formed tertiary amine product is in its free-base (lipophilic) form for extraction.

• Extraction & Washing: Extract the aqueous layer with Dichloromethane (DCM) ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification (Validation Step 2): Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient). Confirm the final structure via 1H NMR (look for the characteristic multiplet of the newly formed N−CH2​ protons around 2.5–2.8 ppm).

Reductive amination workflow for incorporating the 4-chloro-2-fluorophenyl moiety.

Pharmacodynamics and Next-Generation SAR

While the 4-chloro-2-fluorophenyl moiety is essential for high-affinity binding, early compounds like danuglipron exhibited liabilities, notably hERG channel inhibition (a risk for cardiac QT prolongation)[3].

Recent drug development efforts have focused on retaining the 4-chloro-2-fluorophenyl group while modifying the central core (e.g., replacing the piperidine ring with a 5,6-dihydro-1,2,4-triazine or benzofuran core) to eliminate hERG binding[2][3][5].

Quantitative Data: Efficacy vs. Safety Profiles

The table below summarizes the in vitro pharmacodynamics (cAMP accumulation) and safety profiles (hERG inhibition) of key small-molecule GLP-1R agonists utilizing the 4-chloro-2-fluorophenyl pharmacophore.

Compound	Core Scaffold	cAMP EC50​ (nM)	hERG IC50​ ( μ M)	Ref
Danuglipron (PF-06882961)	Piperidine-benzimidazole	0.1 – 0.5	2.6 – 9.3	[1]
DA-302168S (Compound 29)	Benzofuran	0.6	> 30.0	[2]
Compound 42	5,6-dihydro-1,2,4-triazine	0.1	> 40.0	[3]

Analysis: Modifying the central core away from the basic piperidine nitrogen (as seen in Compound 42 and DA-302168S) successfully mitigates hERG toxicity ( IC50​>30μM ) while maintaining the sub-nanomolar GLP-1R agonism driven by the 4-chloro-2-fluorophenyl anchor.

Conclusion

The 2-(4-chloro-2-fluorophenyl)acetaldehyde derivative is not merely a synthetic intermediate; it is the structural lynchpin of modern oral GLP-1R agonists. By perfectly mimicking the hydrophobic interactions of endogenous GLP-1 and utilizing stereoelectronic effects to lock the molecule into an active conformation, this moiety enables small molecules to achieve full agonism at a historically "undruggable" Class B GPCR. As the field moves past danuglipron to mitigate hERG liabilities, the 4-chloro-2-fluorophenyl group remains the conserved anchor in next-in-class therapeutics.

References

• Dong, G., et al. "Discovery and Evaluation of DA-302168S as an Efficacious Oral Small-Molecule Glucagon-Like Peptide-1 Receptor Agonist." Journal of Medicinal Chemistry, ACS Publications, 2025. Available at:[Link]

• Chen, L., et al. "Discovery of Novel 5,6-Dihydro-1,2,4-triazine Derivatives as Efficacious Glucagon-Like Peptide-1 Receptor Agonists." Journal of Medicinal Chemistry, ACS Publications, 2023. Available at:[Link]

• Griffith, D. A., et al. "A Small-Molecule Oral Agonist of the Human Glucagon-like Peptide-1 Receptor." Journal of Medicinal Chemistry, ACS Publications, 2022. Available at:[Link]

• "Next-in-class GLP-1R Danuglipron- and Lotiglipron-like Agonists: A Patent Review (2020-2024)." Bentham Science Publishers, 2025. Available at:[Link]

• "Research progress and future prospects of small-molecule glucagon-like peptide-1 receptor agonists (GLP-1RAs)." OAE Publishing Inc., 2024. Available at:[Link]

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An In-Depth Technical Guide to Characterizing the In Vitro Binding Affinity of 2-(4-Chloro-2-fluorophenyl)acetaldehyde Analogs for Aldo-Keto Reductase 1B10 (AKR1B10)

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously evaluate the in vitro binding affinity of 2-(4-Chloro-2-fluorophenyl)acetaldehyde and its analogs, a class of compounds with significant potential as inhibitors of Aldo-Keto Reductase 1B10 (AKR1B10). As AKR1B10 is increasingly implicated in various cancers, understanding the structure-activity relationship (SAR) of its inhibitors is paramount for the development of novel therapeutics.[1][2] This document will delve into the scientific rationale behind experimental design, provide detailed protocols for key binding assays, and offer insights into data interpretation, ensuring a robust and reliable characterization of these promising compounds.

The Scientific Imperative: Targeting AKR1B10 in Oncology

Aldo-keto reductase family 1 member B10 (AKR1B10) is a cytosolic, NADPH-dependent reductase that plays a crucial role in the detoxification of cytotoxic carbonyls.[1][2] While expressed in normal gastrointestinal tissues, its overexpression is a hallmark of numerous solid tumors, including hepatocellular carcinoma, lung cancer, and breast cancer.[1][2] This overexpression is linked to carcinogenesis and chemoresistance, making AKR1B10 a compelling therapeutic target.[3][4] The enzyme's involvement in pathways such as retinoic acid metabolism and fatty acid synthesis further underscores its importance in tumor progression.[1]

The compound 2-(4-Chloro-2-fluorophenyl)acetaldehyde and its analogs represent a chemical scaffold of interest for the development of potent and selective AKR1B10 inhibitors. A thorough understanding of their binding affinity is the first step in optimizing their therapeutic potential.

Foundational Principles of In Vitro Binding Affinity Assays

The determination of in vitro binding affinity is a cornerstone of drug discovery, providing a quantitative measure of the interaction between a ligand (the inhibitor) and its target protein (AKR1B10). Several robust methodologies can be employed, each with its own set of advantages and considerations. The choice of assay often depends on factors such as throughput requirements, the availability of reagents, and the specific information sought (e.g., equilibrium binding constants vs. kinetic parameters).

This guide will focus on three widely accepted and powerful techniques:

• Surface Plasmon Resonance (SPR): A label-free technique that provides real-time kinetic data on association and dissociation rates.[5][6][7]

• Fluorescence Polarization (FP): A solution-based assay that measures the change in polarization of a fluorescently labeled probe upon binding to a target protein.[8][9][10][11]

• Radioligand Binding Assay: A highly sensitive method that utilizes a radiolabeled ligand to quantify binding to a receptor.[12][13][14][15][16]

The following sections will provide detailed protocols and the underlying rationale for each of these techniques in the context of characterizing 2-(4-Chloro-2-fluorophenyl)acetaldehyde analogs against AKR1B10.

Experimental Workflow: A Strategic Approach

A logical and well-defined workflow is critical for the successful characterization of binding affinity. The following diagram illustrates a recommended experimental pathway.

Caption: A streamlined workflow for determining the binding affinity of AKR1B10 inhibitors.

Detailed Methodologies

Surface Plasmon Resonance (SPR) for Kinetic and Affinity Analysis

SPR is a powerful, label-free technology that monitors molecular interactions in real-time.[5][7] This technique is particularly valuable for obtaining detailed kinetic information, including the association rate constant (k_a) and the dissociation rate constant (k_d), from which the equilibrium dissociation constant (K_D) can be calculated.[6]

The primary advantage of SPR is its ability to provide a comprehensive kinetic profile of the inhibitor-target interaction.[17] This is crucial for understanding the dynamic nature of the binding event and can aid in the rational design of analogs with improved binding characteristics.

• Protein Immobilization:

  • Recombinant human AKR1B10 is immobilized on a sensor chip surface (e.g., a CM5 chip via amine coupling). A stable and active protein surface is a prerequisite for reliable data.[5]

  • The goal is to achieve an appropriate density of immobilized protein to ensure a detectable binding response without mass transport limitations.

• Analyte Preparation:

  • Prepare a dilution series of the 2-(4-Chloro-2-fluorophenyl)acetaldehyde analog in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement:

  • Inject the analyte solutions over the sensor surface at a constant flow rate.

  • Monitor the change in the SPR signal (measured in response units, RU) over time. This comprises an association phase during analyte injection and a dissociation phase during buffer flow.

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine k_a, k_d, and K_D.

Analog	k_a (M⁻¹s⁻¹)	k_d (s⁻¹)	K_D (nM)
Parent Compound	1.5 x 10⁵	3.0 x 10⁻³	20
Analog A	2.2 x 10⁵	2.5 x 10⁻³	11.4
Analog B	1.8 x 10⁵	5.0 x 10⁻³	27.8
Analog C	3.5 x 10⁵	1.5 x 10⁻³	4.3

Fluorescence Polarization (FP) for High-Throughput Screening

FP is a homogeneous, solution-based technique that is well-suited for screening libraries of compounds and for determining inhibition constants (K_i).[9][10][11] The assay measures the change in the polarization of light emitted from a fluorescently labeled ligand (tracer) upon binding to a larger protein.

FP assays are rapid, require small sample volumes, and are amenable to high-throughput screening (HTS) formats, making them ideal for evaluating a series of analogs.[9]

• Tracer Development:

  • A high-affinity, fluorescently labeled AKR1B10 ligand (tracer) is required. The choice of fluorophore and the attachment site on the ligand are critical for assay performance.

• Assay Optimization:

  • Determine the optimal concentrations of the tracer and recombinant AKR1B10 to achieve a stable and significant assay window (the difference in polarization between the bound and free tracer).[18]

• Competition Assay:

  • Incubate a fixed concentration of AKR1B10 and the tracer with a range of concentrations of the unlabeled 2-(4-Chloro-2-fluorophenyl)acetaldehyde analog.

  • Measure the fluorescence polarization using a suitable plate reader.

• Data Analysis:

  • Plot the polarization values against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

  • Calculate the K_i value using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [Tracer]/K_d_tracer).

Analog	IC₅₀ (nM)	K_i (nM)
Parent Compound	55	25
Analog A	30	13.6
Analog B	75	34.1
Analog C	12	5.5

Radioligand Binding Assay for High-Affinity Interactions

Radioligand binding assays are considered a "gold standard" for quantifying receptor-ligand interactions due to their high sensitivity and specificity.[13] These assays can be performed in saturation, competition, or kinetic formats.[15]

This method is particularly useful for detecting high-affinity interactions and can be employed when other methods lack the required sensitivity.

• Radioligand Selection:

  • Choose a suitable radiolabeled ligand with high affinity and specificity for AKR1B10.

• Membrane Preparation (if applicable):

  • If using a cell-based system, prepare membrane fractions from cells overexpressing AKR1B10.[12]

• Competition Assay:

  • Incubate the membranes (or purified protein), a fixed concentration of the radioligand, and a range of concentrations of the unlabeled 2-(4-Chloro-2-fluorophenyl)acetaldehyde analog.[12]

  • The incubation is carried out until equilibrium is reached.

• Separation of Bound and Free Ligand:

  • Rapidly separate the bound radioligand from the free radioligand, typically by vacuum filtration through glass fiber filters.[13][16]

• Quantification:

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine the IC₅₀ and K_i values as described for the FP assay.

Analog	IC₅₀ (nM)	K_i (nM)
Parent Compound	48	22
Analog A	25	11.4
Analog B	68	30.9
Analog C	10	4.5

Structure-Activity Relationship (SAR) and Data Interpretation

The ultimate goal of these binding affinity studies is to establish a clear SAR for the 2-(4-Chloro-2-fluorophenyl)acetaldehyde analog series. By comparing the binding affinities of structurally related compounds, researchers can identify key chemical modifications that enhance potency and selectivity.

Caption: A diagram illustrating the logical process of deriving SAR insights from binding affinity data.

Conclusion

The systematic evaluation of the in vitro binding affinity of 2-(4-Chloro-2-fluorophenyl)acetaldehyde analogs for AKR1B10 is a critical endeavor in the pursuit of novel anticancer therapeutics. This guide has provided a detailed roadmap, from the underlying scientific principles to practical, step-by-step protocols for key binding assays. By adhering to these methodologies and employing rigorous data analysis, researchers can effectively characterize this promising class of inhibitors and pave the way for the development of next-generation cancer treatments.

References

• Aldo-Keto Reductase Family 1 Member B10 Inhibitors: Potential Drugs for Cancer Treatment. Recent Patents on Anti-Cancer Drug Discovery. [Link]

• In Search for Inhibitors of Human Aldo-Keto Reductase 1B10 (AKR1B10) as Novel Agents to Fight Cancer and Chemoresistance: Current State-of-the-Art and Prospects. Journal of Medicinal Chemistry. [Link]

• A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Analytical Biochemistry. [Link]

• Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Aldo-Keto Reductase Family 1 Member B10 Inhibitors: Potential Drugs for Cancer Treatment. Recent Patents on Anti-Cancer Drug Discovery. [Link]

• Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. Nanomicrospheres. [Link]

• Radioligand Binding Assay. Gifford Bioscience. [Link]

• Surface Plasmon Resonance Assay for Identification of Small Molecules Capable of Inhibiting Aβ Aggregation. ACS Applied Materials & Interfaces. [Link]

• Determining the Affinity and Kinetics of Small Molecule Inhibitors of Galectin-1 Using Surface Plasmon Resonance. International Journal of Molecular Sciences. [Link]

• Fluorescence Polarization-based Measurement of Protein-Ligand Interaction in Fungal Cell Lysates. Current Protocols. [Link]

• Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules. bioRxiv. [Link]

• Establishing and optimizing a fluorescence polarization assay. Molecular Devices. [Link]

• Small Molecule Detection by Surface Plasmon Resonance (SPR). Biosensing Instrument. [Link]

• Radioligand binding methods: practical guide and tips. American Journal of Physiology-Cell Physiology. [Link]

• Radioligand binding methods for membrane preparations and intact cells. Current Protocols in Pharmacology. [Link]

• Identification of Aldo-Keto Reductase AKR1B10 as a Selective Target for Modification and Inhibition by Prostaglandin A 1 : Implications for Antitumoral Activity. Cancer Research. [Link]

• Perspective on the Structural Basis for Human Aldo-Keto Reductase 1B10 Inhibition. Molecules. [Link]

• Fluorescence Polarization (FP) Assays for Monitoring Peptide-Protein or Nucleic Acid-Protein Binding. Current Protocols in Chemical Biology. [Link]

• Fluorescence Polarization Assays: Principles & Applications. BPS Bioscience. [Link]

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In Vivo Identification of 2-(4-Chloro-2-fluorophenyl)acetaldehyde Metabolites: A Technical Guide for LC-HRMS Workflows

Introduction: The Challenge of Reactive Aldehydes

In drug metabolism and pharmacokinetics (DMPK), identifying transient, reactive intermediates is critical for understanding both drug efficacy and potential idiosyncratic toxicities. Aldehydes, often generated via cytochrome P450 (CYP)-mediated dealkylation or monoamine oxidase (MAO) pathways, are notoriously difficult to track in vivo. They are highly electrophilic and rapidly undergo secondary biotransformations or covalently bind to biological macromolecules[1].

This guide provides an authoritative, step-by-step framework for capturing and identifying the in vivo metabolites of 2-(4-Chloro-2-fluorophenyl)acetaldehyde . By leveraging chemical trapping agents and High-Resolution Mass Spectrometry (LC-HRMS) coupled with Mass Defect Filtering (MDF), DMPK scientists can map the complete metabolic fate of this halogenated intermediate.

Mechanistic Causality: The Fate of Halogenated Phenylacetaldehydes

To design a robust MetID (Metabolite Identification) protocol, one must first understand the enzymatic causality governing the molecule. 2-(4-Chloro-2-fluorophenyl)acetaldehyde is a short-lived intermediate that is rapidly cleared via three primary pathways:

• Oxidation (Major): Aldehyde Dehydrogenase (ALDH) and Aldehyde Oxidase (AO) rapidly oxidize the aldehyde to 2-(4-Chloro-2-fluorophenyl)acetic acid [2]. This is typically the dominant circulating and excreted metabolite.

• Reduction (Minor): Aldo-Keto Reductases (AKR) and Alcohol Dehydrogenase (ADH) reduce the aldehyde to 2-(4-Chloro-2-fluorophenyl)ethanol .

• Electrophilic Trapping (Toxicity Risk): If not enzymatically cleared, the aldehyde's electrophilic carbonyl carbon can form Schiff bases with primary amines on proteins (e.g., lysine residues or the N-terminal valine of hemoglobin), a mechanism frequently implicated in drug-induced toxicities[3].

To prevent ex vivo degradation and capture the intact aldehyde, chemical trapping with Methoxyamine (MeA) is employed. MeA acts as a hard nucleophile, reacting with the aldehyde to form a stable oxime derivative, effectively halting enzymatic and spontaneous degradation[4].

Caption: Metabolic fate and analytical trapping pathways of 2-(4-Chloro-2-fluorophenyl)acetaldehyde.

Experimental Workflow: In Vivo Trapping and Sample Preparation

Because aldehydes have half-lives on the order of seconds to minutes in plasma, traditional sample collection will result in total loss of the parent aldehyde to its acetic acid derivative. The following self-validating protocol ensures the equilibrium is shifted toward stable oxime formation[5].

Step-by-Step Trapping Protocol

• Preparation of Quenching Buffer: Prepare a trapping solution of 100 mM Methoxyamine hydrochloride (MeA·HCl) in Acetonitrile/Water/Formic Acid (85:14:1, v/v/v). The acidic environment (pH < 3) precipitates proteins (halting ALDH activity) while catalyzing the oxime formation[5].

• Animal Dosing: Administer the parent compound (or the aldehyde directly, if serving as a probe) to the rodent model (e.g., Sprague-Dawley rats) via IV or PO routes.

• Sample Collection: Collect 50 µL of whole blood at designated time points directly into tubes pre-aliquoted with 150 µL of the cold MeA Quenching Buffer.

• Incubation & Extraction: Vortex the mixture immediately for 30 seconds. Incubate at room temperature for 30 minutes to ensure complete derivatization of the aldehyde to the oxime.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Solid Phase Extraction (SPE) (Optional but recommended): Pass the supernatant through an HLB (Hydrophilic-Lipophilic Balance) micro-elution plate to desalt the sample and remove excess unreacted MeA, eluting with 100% Methanol. Evaporate under N₂ and reconstitute in initial mobile phase.

Caption: End-to-end LC-HRMS workflow for reactive aldehyde metabolite identification.

LC-HRMS Analytical Framework

The presence of chlorine and fluorine on the phenyl ring provides a distinct isotopic and mass defect signature. Chlorine naturally occurs as ³⁵Cl and ³⁷Cl in an approximate 3:1 ratio. This isotopic pattern acts as a built-in tracer, allowing for the rapid differentiation of drug-related metabolites from endogenous background noise[6].

LC Conditions

• Column: C18 reversed-phase (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 × 100 mm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 12 minutes to ensure separation of the highly polar acid metabolite from the more lipophilic oxime derivative.

HRMS Parameters (Q-TOF or Orbitrap)

• Acquisition Mode: Data-Dependent Acquisition (DDA) in both Positive and Negative Electrospray Ionization (ESI) modes.

• Mass Defect Filtering (MDF): Halogenated compounds exhibit uniquely negative or shifted mass defects compared to endogenous hydrocarbons[6]. Set the MDF window around the exact mass defect of the parent core structure (approx. +0.0089 Da for the aldehyde core).

Quantitative Data Summary: Exact Masses and Diagnostic Ions

The following table summarizes the theoretical exact masses required to program the HRMS inclusion lists and extract chromatograms.

Metabolite / Derivative	Chemical Formula	Ionization Mode	Exact Mass (Neutral)	Expected m/z (Monoisotopic)	Diagnostic Isotope Ratio (³⁵Cl:³⁷Cl)
Parent Aldehyde (Untrapped)	C₈H₆ClFO	ESI (+)	172.0089 Da	173.0167 [M+H]⁺	3:1
MeA-Trapped Oxime	C₉H₉ClFNO	ESI (+)	201.0355 Da	202.0433 [M+H]⁺	3:1
Acetic Acid Metabolite	C₈H₆ClFO₂	ESI (-)	188.0038 Da	186.9892 [M-H]⁻	3:1
Ethanol Metabolite	C₈H₈ClFO	ESI (+)	174.0245 Da	157.0210 [M-H₂O+H]⁺	3:1

Note: The ethanol metabolite frequently undergoes in-source water loss during positive ESI, making the[M-H₂O+H]⁺ ion the primary target for quantification.

Data Interpretation & Structural Elucidation

When analyzing the HRMS data, the causality of the fragmentation patterns is vital for structural confirmation.

• Isotope Pattern Matching: Any peak extracted using the m/z values in Table 1 must be validated by checking the isotopic envelope. A peak lacking the characteristic M / M+2 ratio of 3:1 (due to the ³⁵Cl/³⁷Cl isotopes) should be discarded as a false positive[7].

• MS/MS Fragmentation:

  • The Acid Metabolite (m/z 186.9892): Will exhibit a characteristic neutral loss of CO₂ (-44 Da) yielding a stable substituted benzyl anion (m/z 142.9994).

  • The MeA-Trapped Oxime (m/z 202.0433): Will show a distinctive loss of the methoxy radical or methanol, confirming the successful trapping of the aldehyde moiety[4].

By combining rigorous in vivo trapping with targeted mass defect and isotopic filtering, researchers can confidently map the metabolic clearance of 2-(4-Chloro-2-fluorophenyl)acetaldehyde, ensuring accurate pharmacokinetic profiling and toxicity risk assessment.

References

• Charneira, C., et al. (2011). "Reactive Aldehyde Metabolites from the Anti-HIV Drug Abacavir: Amino Acid Adducts as Possible Factors in Abacavir Toxicity." Chemical Research in Toxicology, 24(12), 2129-2141. Available at:[Link]

• Licea-Perez, H., & Andonian, C. (2022). "A novel approach for the bioanalysis of short-lived aldehydes." Bioanalysis, 14(20), 1317-1326. Available at:[Link]

• Zhao, T., et al. (2024). "The use of mass defect plots for the identification of (novel) halogenated contaminants in the environment." Analytical Chemistry. Available at:[Link]

• Pan, J., et al. (2014). "Oxidation of enzymatically-produced phenylacetaldehyde with aldehyde oxidase." ResearchGate. Available at:[Link]

• Godinho, A. L. A., et al. (2015). "Comparison of the Reactivity of Trapping Reagents toward Electrophiles: Cysteine Derivatives Can Be Bifunctional Trapping Reagents." Chemical Research in Toxicology, 28(8), 1645-1658. Available at:[Link]

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A Senior Application Scientist's Guide to the Synthesis of 2-(4-Chloro-2-fluorophenyl)acetaldehyde Precursors

Abstract

2-(4-Chloro-2-fluorophenyl)acetaldehyde is a valuable substituted phenylacetaldehyde derivative, serving as a key building block in the synthesis of pharmaceuticals and agrochemicals. However, like many phenylacetaldehydes, it is prone to self-condensation, polymerization, and oxidation, making its direct synthesis and long-term storage challenging.[1][2] This in-depth technical guide focuses on robust and efficient synthetic pathways to stable, isolable precursors, which can be readily converted to the target aldehyde immediately before use. We will explore three primary precursor-centric strategies: the oxidation of a stable alcohol intermediate, the Darzens glycidic ester condensation, and a Wittig reaction-based homologation. This guide provides detailed experimental protocols, mechanistic insights, and a comparative analysis to assist researchers, scientists, and drug development professionals in selecting the optimal synthetic route for their specific applications.

The Foundational Precursor: Synthesis of 4-Chloro-2-fluorobenzaldehyde

The convergence point for several efficient homologation strategies is the aromatic aldehyde, 4-chloro-2-fluorobenzaldehyde. Its synthesis is a critical first step, and several methods have been established. The choice of method often depends on the availability and cost of the starting materials.

One of the most common industrial methods is the halogen exchange (Halex) reaction, starting from the readily available 4-chlorobenzaldehyde.[3][4] This nucleophilic aromatic substitution requires high temperatures and often a phase-transfer catalyst to facilitate the exchange of chlorine for fluorine using a fluoride salt like potassium fluoride (KF).[5] Another viable route involves the direct chlorination of 4-fluorobenzaldehyde using reagents like N-chlorosuccinimide.[6]

For laboratory-scale synthesis, the Grignard reaction offers a reliable method. Starting from 1-bromo-4-chloro-2-fluorobenzene, the Grignard reagent can be formed and subsequently reacted with a formylating agent like N,N-dimethylformamide (DMF) to yield the desired aldehyde.[3][7]

Table 1: Comparative Overview of Synthesis Methods for 4-Chloro-2-fluorobenzaldehyde

Method	Starting Material	Key Reagents	Typical Yield (%)	Key Advantages & Disadvantages
Halogen Exchange	4-Chlorobenzaldehyde	KF, Phase-Transfer Catalyst	80-98%[3]	Adv: High yield, cost-effective starting material. Disadv: High reaction temperatures, requires specialized equipment.
Direct Chlorination	4-Fluorobenzaldehyde	N-Chlorosuccinimide (NCS)	~92%[6]	Adv: High yield, relatively mild conditions. Disadv: Starting material may be more expensive.
Grignard Reaction	1-Bromo-4-chloro-2-fluorobenzene	Mg, DMF	Moderate to High	Adv: Classic, reliable C-C bond formation. Disadv: Requires strictly anhydrous conditions.[8]

Pathway I: The Alcohol Precursor Route

This is arguably the most versatile and widely employed strategy. It involves the synthesis of the stable alcohol, 2-(4-chloro-2-fluorophenyl)ethan-1-ol, which serves as an immediate and storable precursor to the target aldehyde. The final step is a controlled, mild oxidation.

Caption: Workflow for the synthesis of the target aldehyde via a stable alcohol precursor.

Synthesis of 2-(4-Chloro-2-fluorophenyl)ethan-1-ol

The most direct method for preparing the precursor alcohol is the reduction of 4-chloro-2-fluorophenylacetic acid or its corresponding esters. Strong reducing agents like lithium aluminum hydride (LiAlH₄) or borane tetrahydrofuran complex (BH₃·THF) are effective for this transformation.

Experimental Protocol: Reduction of Ethyl 4-Chloro-2-fluorophenylacetate

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. The system is maintained under a positive pressure of dry nitrogen.

• Reagent Preparation: Anhydrous tetrahydrofuran (THF) is added to the flask, followed by the slow, portion-wise addition of lithium aluminum hydride (LiAlH₄) (1.5 equivalents) at 0 °C (ice bath).

• Substrate Addition: A solution of ethyl 4-chloro-2-fluorophenylacetate (1.0 equivalent) in anhydrous THF is added dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. Reaction progress is monitored by Thin-Layer Chromatography (TLC).

• Work-up: The reaction is carefully quenched by the sequential, dropwise addition of water, followed by 15% aqueous NaOH solution, and finally more water. The resulting granular precipitate is filtered off, and the filtrate is dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure to yield the crude 2-(4-chloro-2-fluorophenyl)ethan-1-ol, which can be purified further by column chromatography or distillation.

Mild Oxidation to 2-(4-Chloro-2-fluorophenyl)acetaldehyde

The conversion of the primary alcohol to the aldehyde requires carefully chosen oxidation conditions to prevent over-oxidation to the carboxylic acid. Several modern methods are highly effective. The choice of reagent is critical; strong, non-selective oxidants like potassium permanganate or chromic acid should be avoided.[9]

Table 2: Selected Mild Oxidation Reagents for Primary Alcohols

Method	Key Reagents	Typical Temperature	Key Advantages & Disadvantages
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine	-78 °C	Adv: High yields, minimal over-oxidation. Disadv: Requires cryogenic temperatures, unpleasant odor.[10]
Dess-Martin Periodinane (DMP)	Dess-Martin Periodinane	Room Temperature	Adv: Mild, neutral conditions, rapid reactions. Disadv: Reagent is expensive and potentially explosive.
TEMPO-Catalyzed Oxidation	TEMPO (catalyst), NaOCl (oxidant)	0 °C to RT	Adv: Catalytic, environmentally benign oxidant. Disadv: Can be sensitive to substrate structure.[10][11]

Experimental Protocol: Swern Oxidation

• Activator Preparation: In a flame-dried flask under nitrogen, a solution of oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane (DCM) is cooled to -78 °C (dry ice/acetone bath).

• DMSO Addition: Anhydrous dimethyl sulfoxide (DMSO) (3.0 equivalents) is added dropwise, and the mixture is stirred for 15 minutes.

• Alcohol Addition: A solution of 2-(4-chloro-2-fluorophenyl)ethan-1-ol (1.0 equivalent) in DCM is added dropwise, maintaining the temperature at -78 °C. The reaction is stirred for 30-45 minutes.

• Quenching: Triethylamine (5.0 equivalents) is added dropwise. The mixture is stirred for 15 minutes at -78 °C and then allowed to warm to room temperature.

• Work-up: Water is added, and the layers are separated. The aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• Purification: The crude aldehyde should be used immediately or purified rapidly by column chromatography on silica gel.

Pathway II: The Darzens Glycidic Ester Condensation

The Darzens condensation is a powerful and elegant method for the one-carbon homologation of a carbonyl compound to a higher aldehyde or ketone.[12][13] The reaction proceeds by condensing an aldehyde (4-chloro-2-fluorobenzaldehyde) with an α-haloester in the presence of a base to form an α,β-epoxy ester, also known as a glycidic ester.[14][15] Subsequent saponification and decarboxylation yield the target aldehyde.[16]

Caption: Logical workflow of the Darzens condensation for aldehyde synthesis.

Experimental Protocol: Darzens Condensation

• Base Preparation: In a flame-dried flask under nitrogen, sodium ethoxide (NaOEt) (1.1 equivalents) is suspended in anhydrous ethanol.

• Reaction: The suspension is cooled to 0 °C. A mixture of 4-chloro-2-fluorobenzaldehyde (1.0 equivalent) and ethyl chloroacetate (1.1 equivalents) is added dropwise.

• Glycidate Formation: The reaction is stirred at room temperature for 12-16 hours. The mixture is then poured into ice water and extracted with diethyl ether. The organic layer is washed, dried, and concentrated to give the crude glycidic ester.

• Saponification: The crude ester is dissolved in ethanol, and an aqueous solution of sodium hydroxide (2.0 equivalents) is added. The mixture is heated to reflux for 2-3 hours.

• Decarboxylation: After cooling, the mixture is acidified with dilute HCl. The resulting glycidic acid is unstable and decarboxylates, often with gentle warming, to yield the target aldehyde. The product is extracted into an organic solvent, dried, and purified.

Pathway III: The Wittig Reaction Approach

The Wittig reaction provides a cornerstone method for C-C bond formation, specifically for converting aldehydes and ketones into alkenes.[17][18] In this pathway, 4-chloro-2-fluorobenzaldehyde is converted into the corresponding styrene derivative. This alkene can then be transformed into the target aldehyde.

Synthesis of 1-Chloro-4-(ethenyl)-2-fluorobenzene

The first step is the reaction of the aldehyde with a phosphorus ylide, typically methylenetriphenylphosphorane, generated in situ from methyltriphenylphosphonium bromide and a strong base like n-butyllithium.[19]

Experimental Protocol: Wittig Olefination

• Ylide Formation: To a stirred suspension of methyltriphenylphosphonium bromide (1.1 equivalents) in dry THF at 0 °C under nitrogen, n-butyllithium (1.05 equivalents) is added dropwise. The mixture is stirred for 1 hour, during which a characteristic color change indicates ylide formation.

• Aldehyde Addition: The ylide solution is cooled to -78 °C. A solution of 4-chloro-2-fluorobenzaldehyde (1.0 equivalent) in dry THF is added dropwise.

• Reaction: The reaction mixture is stirred at -78 °C for 2-4 hours and then allowed to warm slowly to room temperature overnight.[1]

• Work-up: The reaction is quenched with saturated aqueous ammonium chloride. The product is extracted with diethyl ether, and the combined organic layers are washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography to isolate the 1-chloro-4-(ethenyl)-2-fluorobenzene and remove the triphenylphosphine oxide byproduct.

Conversion of Alkene to Aldehyde

The intermediate styrene can be converted to the target aldehyde via a two-step hydroboration-oxidation sequence. This process adds a hydroxyl group to the terminal carbon of the double bond (anti-Markovnikov addition), yielding the 2-(4-chloro-2-fluorophenyl)ethan-1-ol precursor, which is then oxidized as described in Pathway I . This route is longer but highly reliable and avoids the often harsh conditions of direct ozonolysis.

Comparative Analysis & Field Insights

As a Senior Application Scientist, the selection of a synthetic pathway is not merely an academic exercise; it is a decision based on a matrix of practical considerations including cost, scalability, safety, and the skill level of the personnel.

Table 3: Strategic Comparison of Synthesis Pathways

Parameter	Pathway I (Alcohol Oxidation)	Pathway II (Darzens)	Pathway III (Wittig)
Overall Steps	2 (from acid)	2	3 (via hydroboration)
Precursor Stability	Excellent (Alcohol is stable)	Good (Glycidic ester is stable)	Good (Styrene is stable)
Scalability	High; reductions and oxidations are generally scalable.	Moderate; decarboxylation can be difficult to control on a large scale.	Moderate; stoichiometric triphenylphosphine oxide byproduct can complicate large-scale purification.
Key Challenges	Preventing over-oxidation in the final step.	Controlling the decarboxylation step.	Removal of triphenylphosphine oxide.
Ideal Application	General purpose, high-purity synthesis where a stable precursor is desired for storage and later use.	Elegant and efficient for moderate scales when direct conversion from the benzaldehyde is preferred.	Useful when a modular approach is needed or if the intermediate styrene derivative is also of interest.

Expert Recommendation: For most research and development applications, Pathway I (The Alcohol Precursor Route) is the most recommended. Its primary advantage lies in the operational separation of the synthesis of a stable, easily purified precursor (the alcohol) from the generation of the sensitive target aldehyde. This allows for the alcohol to be prepared and stored in quantity, with the final, mild oxidation step performed on an as-needed basis, ensuring the highest purity and reactivity of the final product.

Conclusion

The synthesis of 2-(4-chloro-2-fluorophenyl)acetaldehyde is best approached through the preparation of stable, isolable precursors. This guide has detailed three robust pathways, each with distinct advantages. The oxidation of 2-(4-chloro-2-fluorophenyl)ethan-1-ol offers the most practical and versatile route for general laboratory and process development. The Darzens condensation provides an elegant and more direct alternative from the corresponding benzaldehyde, while the Wittig reaction offers a classic C-C bond formation strategy that can be coupled with hydroboration-oxidation. By understanding the mechanistic underpinnings and practical considerations of each pathway, researchers can confidently select and execute the optimal synthesis for their specific scientific objectives.

References

• Organic Reactions. (2026). The Darzens Glycidic Ester Condensation. [Link]

• Organic Chemistry Portal. (n.d.). Darzens Reaction. [Link]

• Master Organic Chemistry. (n.d.). Darzens Condensation. [Link]

• Wikipedia. (n.d.). Darzens reaction. [Link]

• Organic Chemistry Tutor. (n.d.). Synthesis of Phenylacetaldehyde from Benzaldehyde. [Link]

• Google Patents. (n.d.). CN101353297A - Synthetic method of 4-fluorobenzaldehyde.

• Organic Reactions. (n.d.). Wittig Reaction - Common Conditions. [Link]

• Wikipedia. (n.d.). Wittig reaction. [Link]

• Google Patents. (n.d.). CN104529728A - Synthesis method of phenylacetaldehyde.

• Master Organic Chemistry. (2018). The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. [Link]

• Google Patents. (n.d.). US2649462A - Method for stabilizing and purifying phenylacetaldehyde.
• Google Patents. (n.d.). EP0289942B1 - Process for producing fluorobenzaldehydes.

• ResearchGate. (n.d.). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. [Link]

• PMC. (n.d.). Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants. [Link]

• Chemistry Europe. (n.d.). Selective TEMPO-Oxidation of Alcohols to Aldehydes in Alternative Organic Solvents. [Link]

• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN101353297A - Synthetic method of 4-fluorobenzaldehyde - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Page loading... [guidechem.com]
• 7. researchgate.net [researchgate.net]
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• 9. Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. organic-chemistry.org [organic-chemistry.org]
• 11. d-nb.info [d-nb.info]
• 12. organicreactions.org [organicreactions.org]
• 13. Darzens reaction - Wikipedia [en.wikipedia.org]
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• 16. jk-sci.com [jk-sci.com]
• 17. Wittig reaction - Wikipedia [en.wikipedia.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. Wittig Reaction - Common Conditions [commonorganicchemistry.com]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of 2-(4-Chloro-2-fluorophenyl)acetaldehyde

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Professionals Application Context: Small-Molecule GLP-1 Receptor Agonists

Executive Summary & Biological Context

The compound 2-(4-Chloro-2-fluorophenyl)acetaldehyde is a highly valuable synthetic intermediate in modern medicinal chemistry. Recently, it has gained significant prominence as a critical building block in the development of non-peptide, small-molecule Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists[1].

While traditional GLP-1R agonists (such as semaglutide or liraglutide) are peptide-based and typically require subcutaneous injection, small-molecule alternatives offer the potential for oral administration, improving patient compliance in the treatment of Type 2 Diabetes Mellitus (T2DM), obesity, and non-alcoholic steatohepatitis (NASH)[1][2]. The precise halogenation pattern (4-chloro, 2-fluoro) on the phenyl ring of this acetaldehyde derivative is often critical for optimizing lipophilicity and receptor binding affinity in these novel therapeutic candidates.

Strategic Route Selection & Mechanistic Causality

Synthesizing phenylacetaldehydes presents a notorious challenge: the high susceptibility of the aldehyde product to over-oxidation (yielding the corresponding phenylacetic acid) or alpha-proton enolization leading to aldol condensation byproducts.

To achieve high purity and yield, we employ the Swern Oxidation of 2-(4-chloro-2-fluorophenyl)ethanol.

Causality of Method Selection:

• Avoidance of Over-oxidation: Unlike transition-metal oxidants (e.g., Jones reagent, KMnO₄), the Swern oxidation operates via an alkoxysulfonium ylide intermediate that strictly arrests at the aldehyde oxidation state.

• Suppression of Side Reactions: By maintaining strict cryogenic conditions (-78 °C) during the activation and addition phases, we prevent the competitive Pummerer rearrangement of the activated DMSO, which would otherwise generate volatile and foul-smelling thioacetal impurities.

Mechanistic Workflow

Mechanistic workflow of the Swern oxidation yielding the target phenylacetaldehyde.

Comparative Oxidation Data

Prior to standardizing this protocol, multiple oxidation strategies were evaluated. The Swern oxidation demonstrated superior self-validating metrics for scale-up operations.

Oxidation Method	Isolated Yield (%)	Purity (HPLC)	Over-oxidation Risk	Scalability Considerations
Swern Oxidation	88 - 92	>98%	Very Low	High (Requires reliable cryogenics)
Dess-Martin (DMP)	85 - 90	>95%	Low	Moderate (High cost and shock-sensitivity of DMP)
PCC / Silica	70 - 75	>90%	Moderate	Low (Heavy metal toxicity, difficult waste disposal)
TEMPO / Bleach	65 - 70	>85%	High	Moderate (Difficult to control exotherm)

Step-by-Step Experimental Protocol

Note: This procedure is designed for professional laboratory environments. All steps must be conducted in a certified fume hood using appropriate PPE. Oxalyl chloride is highly corrosive and reacts violently with water.

Equipment & Reagent Preparation

• Glassware: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, an internal temperature probe, and a nitrogen/argon inlet.

• Solvent: Ensure Dichloromethane (DCM) is strictly anhydrous (preferably drawn from a solvent purification system) to prevent quenching of the oxalyl chloride.

• Reagents:

  • Oxalyl chloride: 24.0 mmol (1.2 equiv)

  • Dimethyl sulfoxide (DMSO): 48.0 mmol (2.4 equiv)

  • 2-(4-Chloro-2-fluorophenyl)ethanol: 20.0 mmol (1.0 equiv)

  • Triethylamine (Et₃N): 100.0 mmol (5.0 equiv)

Activation Phase (Formation of the Swern Reagent)

• Charge the dried flask with 100 mL of anhydrous DCM and initiate stirring under an inert atmosphere.

• Cool the reaction vessel to strictly -78 °C using a dry ice/acetone bath. Causality: Temperatures above -60 °C during this phase will lead to explosive decomposition of the intermediate and complete reaction failure.

• Add oxalyl chloride (2.05 mL, 24.0 mmol) dropwise via syringe.

• Slowly add anhydrous DMSO (3.41 mL, 48.0 mmol) dropwise over 10 minutes.

  • Observation: Vigorous gas evolution (CO and CO₂) will occur. Wait 15 minutes after addition is complete to ensure full formation of the chlorodimethylsulfonium chloride intermediate.

Substrate Addition Phase

• Dissolve 2-(4-Chloro-2-fluorophenyl)ethanol (3.49 g, 20.0 mmol) in 20 mL of anhydrous DCM.

• Add this solution dropwise to the activated DMSO mixture over 20 minutes, strictly maintaining the internal temperature below -70 °C.

• Stir the resulting mixture at -78 °C for 45 minutes to ensure complete formation of the alkoxysulfonium intermediate.

Deprotonation and Rearrangement Phase

• Add anhydrous Triethylamine (13.9 mL, 100.0 mmol) dropwise over 15 minutes.

  • Causality: The base deprotonates the sulfonium intermediate to form the ylide, which then undergoes an intramolecular cyclic transition state to expel dimethyl sulfide and yield the aldehyde.

• Remove the dry ice/acetone bath and allow the reaction mixture to slowly warm to room temperature over 1.5 hours.

  • Observation: The solution will typically turn a cloudy white/pale yellow as triethylamine hydrochloride salts precipitate.

Workup and Isolation

• Quench: Add 100 mL of saturated aqueous ammonium chloride (NH₄Cl) to quench any remaining reactive species.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 50 mL).

• Washing: Wash the combined organic layers sequentially with:

  • Water (100 mL)

  • 1M HCl (100 mL) - To remove residual triethylamine.

  • Saturated aqueous NaHCO₃ (100 mL) - To neutralize residual acid.

  • Brine (100 mL)

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath < 30 °C to prevent volatilization of the product).

• Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient 95:5 to 80:20) to afford the pure 2-(4-Chloro-2-fluorophenyl)acetaldehyde as a colorless to pale yellow oil.

References

• Title: WO2020103815A1 - Glp-1r agonists and uses thereof Source: Google Patents / WIPO URL: [1]

• Title: CN113227068A - GLP-1R agonists and uses thereof Source: Google Patents / CNIPA URL: [2]

Sources

• 1. WO2020103815A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
• 2. CN113227068A - GLP-1R agonists and uses thereof - Google Patents [patents.google.com]

Application Note: A Strategic Approach to the Chromatographic Purification of 2-(4-Chloro-2-fluorophenyl)acetaldehyde

Abstract

This application note provides a detailed guide for the purification of 2-(4-Chloro-2-fluorophenyl)acetaldehyde, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The inherent reactivity of the aldehyde functional group, combined with the unique electronic properties conferred by the halogenated phenyl ring, presents specific challenges for achieving high purity. This document outlines two primary chromatographic strategies—Normal-Phase and Reversed-Phase chromatography—providing a rationale for method selection, detailed step-by-step protocols, and troubleshooting guidance. The methodologies are designed for researchers, chemists, and process development professionals aiming to establish robust and scalable purification workflows.

Introduction and Physicochemical Analysis

2-(4-Chloro-2-fluorophenyl)acetaldehyde is an aromatic aldehyde whose purity is critical for the success of subsequent synthetic steps and the quality of the final active ingredient. Impurities, such as unreacted starting materials, oxidation products (carboxylic acids), or polymerization by-products, must be effectively removed.

Compound Properties:

Property	Value / Description	Source
Molecular Formula	C₈H₆ClFO	Inferred from name
Molecular Weight	172.58 g/mol	Calculated
Structure	A phenylacetaldehyde core substituted with a chlorine atom at the 4-position and a fluorine atom at the 2-position.	-
Key Functional Groups	Aldehyde (-CHO), Phenyl Ring, Chloro- and Fluoro-substituents.	-
Predicted Polarity	Moderately polar. The aldehyde group is a strong hydrogen bond acceptor, while the halogenated aromatic ring is largely non-polar and hydrophobic. An analogous compound, 2-(4-fluorophenyl)acetaldehyde, has a predicted XLogP3 of 1.6, indicating moderate lipophilicity.[2]	-

The dual nature of its polarity—hydrophobic ring and polar aldehyde—makes this compound amenable to multiple chromatographic techniques. The choice of method depends largely on the nature of the impurities present in the crude mixture.

Strategic Selection of Chromatographic Method

The optimal purification strategy hinges on the polarity differences between the target compound and its impurities. A logical workflow for method selection is essential for efficient process development.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 2-(4-Fluorophenyl)acetaldehyde | C8H7FO | CID 11126322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Safe Handling and Laboratory Storage of 2-(4-Chloro-2-fluorophenyl)acetaldehyde

Introduction

2-(4-Chloro-2-fluorophenyl)acetaldehyde is a halogenated aromatic aldehyde of interest in synthetic organic chemistry and drug development. Its bifunctional nature, incorporating a reactive aldehyde group and a substituted phenyl ring, makes it a valuable building block for a variety of molecular scaffolds. However, the inherent reactivity of the aldehyde moiety, combined with the toxicological potential of halogenated organic compounds, necessitates a comprehensive understanding and strict adherence to safe handling and storage protocols. These application notes provide a detailed guide for researchers, scientists, and drug development professionals to manage this chemical safely within a laboratory setting.

Hazard Identification and Risk Assessment

Physicochemical Properties (Predicted)

Property	Value	Source/Rationale
Molecular Formula	C₈H₆ClFO	Based on chemical structure
Molecular Weight	172.59 g/mol	Calculated from molecular formula
Appearance	Likely a liquid or low-melting solid	Typical for similar aromatic aldehydes
Boiling Point	> 200 °C (Predicted)	Extrapolated from similar compounds
Flash Point	> 75 °C (Predicted)	Based on data for similar structures[1]
Solubility	Insoluble in water; soluble in organic solvents	General property of aromatic aldehydes[2]

Toxicological Profile (Anticipated)

Based on the GHS classifications of analogous compounds such as 2-(4-fluorophenyl)acetaldehyde, the following hazards should be anticipated[1][3]:

• Acute Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: Likely to cause skin irritation.

• Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation or damage.

• Respiratory Irritation: May cause respiratory irritation upon inhalation of vapors.

• Aquatic Hazard: Potentially harmful to aquatic life with long-lasting effects.

Halogenated organic compounds as a class can present additional hazards, including potential carcinogenicity and the release of toxic gases upon combustion[4].

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(4-Chloro-2-fluorophenyl)acetaldehyde to minimize exposure:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield[5].

• Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile or neoprene) are required. Gloves must be inspected before use and changed immediately if contaminated[5].

• Respiratory Protection: All handling of the pure compound or its concentrated solutions must be conducted in a certified chemical fume hood to avoid inhalation of vapors[6][7]. If there is a risk of exceeding exposure limits, a full-face respirator with an appropriate organic vapor cartridge should be used[5].

Safe Handling Protocols

General Handling Workflow

The following diagram illustrates the standard workflow for the safe handling of 2-(4-Chloro-2-fluorophenyl)acetaldehyde in a laboratory setting.

Sources

• 1. 2-(4-Fluorophenyl)acetaldehyde | 1736-67-0 [sigmaaldrich.com]
• 2. perfumersworld.com [perfumersworld.com]
• 3. 2-(4-Fluorophenyl)acetaldehyde | C8H7FO | CID 11126322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. echemi.com [echemi.com]
• 6. consolidated-chemical.com [consolidated-chemical.com]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]

preparing 2-(4-Chloro-2-fluorophenyl)acetaldehyde solutions for cell assays

Application Note: Preparation and Handling of 2-(4-Chloro-2-fluorophenyl)acetaldehyde Solutions for Cell-Based Assays

Rationale and Chemical Dynamics

2-(4-Chloro-2-fluorophenyl)acetaldehyde is a highly reactive, halogenated aromatic aldehyde frequently utilized as a critical intermediate or active pharmacophore in the development of metabolic therapeutics, including and positive allosteric modulators[1],[2].

When preparing solutions of this compound for in vitro functional assays (e.g., calcium mobilization or cAMP accumulation in CHO-K1 or HEK-293 cells), researchers must navigate two primary chemical challenges:

• Auto-Oxidation: Aliphatic and aromatic aldehydes are highly electrophilic and susceptible to rapid auto-oxidation into their corresponding carboxylic acids in the presence of dissolved atmospheric oxygen[3].

• Aqueous Insolubility: The lipophilic nature of the halogenated phenyl ring renders the compound poorly soluble in standard aqueous assay buffers, necessitating the use of an organic vehicle.

Dimethyl sulfoxide (DMSO) is the universal solvent of choice due to its amphipathic nature. However, the protocol must strictly dictate the use of anhydrous DMSO. While DMSO can act as a mild oxidant under specific catalytic conditions[4], it is generally inert to unactivated aldehydes at cryogenic temperatures. More importantly, anhydrous conditions prevent the hydration of the aldehyde into a geminal diol (gem-diol), a reversible reaction that can drastically alter the compound's receptor binding kinetics.

Furthermore, the final concentration of DMSO in the cell culture must be rigorously controlled. While state that organic solvents should not exceed 1% v/v[5], concentrations above 0.1% can induce oxidative stress, alter cell membrane permeability, and cause artifactual signaling in sensitive immortalized cell lines[6],[7]. Therefore, this protocol is designed to cap final DMSO exposure at a strict 0.1%.

The Self-Validating Protocol System

To ensure absolute trustworthiness in your assay data, this methodology is built as a self-validating system. It incorporates three critical quality control (QC) gates:

• Gate 1 (Input Validation): Analytical verification of the neat compound to ensure no baseline oxidation has occurred prior to stock generation.

• Gate 2 (Degradation Prevention): Single-use aliquoting combined with inert gas purging to completely eliminate freeze-thaw cycles and oxygen exposure.

• Gate 3 (Vehicle Normalization): Constant-ratio serial dilutions to ensure every assay well, including the baseline control, receives exactly the same solvent load.

Step-by-Step Methodology

Phase I: Primary Stock Generation & Storage

• Quality Control: Prior to dissolution, analyze the neat 2-(4-Chloro-2-fluorophenyl)acetaldehyde via 1 H-NMR or LC-MS. Confirm the absence of a carboxylic acid peak (typically broad, ~10-12 ppm in NMR) to validate the integrity of the starting material.

• Dissolution: In a biological safety cabinet, weigh the appropriate mass of the neat compound. Dissolve immediately in sterile-filtered, Anhydrous DMSO (≥99.9% purity) to create a 100 mM Primary Stock .

• Aliquoting: Dispense the 100 mM stock into low-bind, amber microcentrifuge tubes in 20 µL to 50 µL volumes. Causality: Amber tubes prevent photo-catalyzed degradation of the halogenated ring.

• Inert Gas Purging: Gently blow a stream of Argon or high-purity Nitrogen gas over the headspace of each tube for 3–5 seconds before capping. Causality: This displaces ambient oxygen, arresting the auto-oxidation pathway during long-term storage.

• Cryopreservation: Immediately transfer the aliquots to a -80°C freezer.

Phase II: Serial Dilution and Assay Implementation Crucial Note: Never perform serial dilutions directly in the aqueous assay media. The compound will precipitate, leading to inaccurate dosing.

• Thawing: Remove a single aliquot from -80°C and allow it to equilibrate to room temperature in the dark. Vortex gently.

• Intermediate DMSO Stocks (1000x): Perform a serial dilution of the 100 mM stock using pure Anhydrous DMSO to create a range of 1000x concentrated intermediate stocks (e.g., 10 mM, 1 mM, 100 µM).

• Media Spiking: Spike 1 µL of the respective 1000x intermediate DMSO stock into 999 µL of pre-warmed assay media. Invert gently to mix.

• Vehicle Control: Spike 1 µL of pure Anhydrous DMSO into 999 µL of assay media. This serves as the critical baseline control, ensuring that any observed cellular response is due to the aldehyde and not the 0.1% solvent vehicle.

Quantitative Data: Dilution & Solvent Normalization

The following table summarizes the dilution scheme required to maintain a self-validating 0.1% DMSO baseline across a standard dose-response curve.

Target Assay Concentration	Intermediate DMSO Stock (1000x)	Volume of DMSO Stock	Volume of Assay Media	Final DMSO Concentration
100 µM	100 mM	1 µL	999 µL	0.1% v/v
10 µM	10 mM	1 µL	999 µL	0.1% v/v
1 µM	1 mM	1 µL	999 µL	0.1% v/v
100 nM	100 µM	1 µL	999 µL	0.1% v/v
10 nM	10 µM	1 µL	999 µL	0.1% v/v
Vehicle Control	Pure Anhydrous DMSO	1 µL	999 µL	0.1% v/v

Workflow Visualization

Figure 1: Self-validating workflow for aldehyde stock preparation and cell assay integration.

References

• - ResearchGate. 2. - Jagiellonian Center of Innovation. 3. - Scientist Solutions. 4. - RSC Publishing. 5. - Google Patents. 6. - PMC.

• - ACS Publications.

Sources

• 1. US12486261B2 - Compounds as GLP-1R agonists - Google Patents [patents.google.com]
• 2. Discovery of V-0219: A Small-Molecule Positive Allosteric Modulator of the Glucagon-Like Peptide-1 Receptor toward Oral Treatment for “Diabesity” - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical sensors for imaging total cellular aliphatic aldehydes in live cells - Chemical Science (RSC Publishing) DOI:10.1039/D3SC02025H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 6. researchgate.net [researchgate.net]
• 7. scientistsolutions.discourse.group [scientistsolutions.discourse.group]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Common Impurities in 2-(4-Chloro-2-fluorophenyl)acetaldehyde

Prepared by: Gemini, Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with 2-(4-Chloro-2-fluorophenyl)acetaldehyde. Purity is paramount in chemical synthesis, and this document provides in-depth, experience-driven answers and protocols to identify, understand, and mitigate common impurities encountered in batches of this key chemical intermediate.

Section 1: Frequently Asked Questions (FAQs) on Impurity Identification & Mitigation

This section addresses the most common issues and observations that users report during the handling, analysis, and use of 2-(4-Chloro-2-fluorophenyl)acetaldehyde.

Q1: What are the most probable impurities in a typical batch of 2-(4-Chloro-2-fluorophenyl)acetaldehyde?

A1: Impurities in any chemical batch can be broadly categorized into three classes: process-related, degradation-related, and storage-related. For 2-(4-Chloro-2-fluorophenyl)acetaldehyde, the most frequently observed impurities include:

• 2-(4-Chloro-2-fluorophenyl)acetic acid: The most common impurity, formed via oxidation of the aldehyde group.

• Aldol Condensation Products: High-molecular-weight species resulting from the self-condensation of the aldehyde, particularly in the presence of acidic or basic traces.

• Starting Materials: Residuals from the synthetic route, such as 2-(4-Chloro-2-fluorophenyl)ethanol or 4-chloro-2-fluoro-1-(2,2-dimethoxyethyl)benzene.

• Residual Solvents: Solvents used during synthesis or purification (e.g., Dichloromethane, Ethyl Acetate, Toluene).

The presence and levels of these impurities can significantly impact the outcome of subsequent reactions and the safety profile of the final product, as aldehydes as a class are noted for potential genotoxicity, demanding strict control.[1][2]

Q2: My aldehyde appears discolored (yellow/brown) and has increased in viscosity. What does this indicate?

A2: This is a classic sign of degradation. The aldehyde functional group is susceptible to both oxidation and polymerization (self-condensation).

• Causality: The discoloration is often due to the formation of conjugated, high-molecular-weight aldol condensation products. Aldehydes possess an enolizable proton alpha to the carbonyl group, which can be abstracted by trace acid or base, leading to an enolate. This enolate then acts as a nucleophile, attacking another aldehyde molecule, initiating a cascade of reactions that form colored polymers. Increased viscosity is a direct result of this increase in average molecular weight.

• Preventative Action: This underscores the importance of proper storage. The material should be stored under an inert atmosphere (Nitrogen or Argon) at low temperatures (see Q5) and handled quickly when exposed to air. Ensure all glassware and reagents are neutral and free of acidic or basic residues.

Q3: My analytical data (NMR/MS) shows a peak corresponding to 2-(4-Chloro-2-fluorophenyl)acetic acid. How did this form and how can I prevent it?

A3: The conversion of the aldehyde to the corresponding carboxylic acid is a result of aerobic oxidation. Phenylacetaldehydes are particularly sensitive to air.[3]

• Mechanism: The aldehyde C-H bond is relatively weak and can be attacked by atmospheric oxygen, often via a free-radical mechanism, to form a carboxylic acid. This process can be accelerated by light and the presence of metal ion catalysts.

• Mitigation During Synthesis: If the oxidation occurs during workup, minimize the exposure of the organic phase to air. Use degassed solvents and consider washing the organic extract with a mild reducing agent solution, such as a freshly prepared, dilute solution of sodium bisulfite, followed by a water wash to remove the bisulfite.

• Mitigation for Existing Batches: If a batch contains a significant amount of the acid impurity, purification via column chromatography is the most effective solution. A non-polar to moderately polar solvent system (e.g., Hexane/Ethyl Acetate gradient) will typically allow for good separation, as the carboxylic acid is significantly more polar than the aldehyde.

Q4: I am observing high molecular weight species in my mass spectrometry analysis. What are they likely to be?

A4: These are almost certainly the result of aldol addition or condensation reactions. The initial product is a β-hydroxy aldehyde (aldol adduct), which can then dehydrate to form an α,β-unsaturated aldehyde. These products can react further, leading to a complex mixture of oligomers.

• Identification: In Mass Spectrometry, you will see peaks corresponding to dimers, trimers, and their dehydration products. For example, a dimer would have an m/z corresponding to (2 * M) or (2 * M - H₂O), where M is the molecular weight of the parent aldehyde (172.58 g/mol ).

• Prevention: The key is strict pH control and temperature management. Aldol reactions are catalyzed by both acid and base. During workup, ensure all aqueous washes are neutral (pH ~7). When concentrating the product, use a rotary evaporator at the lowest feasible temperature to minimize thermal stress, which can also promote condensation.

Q5: How should I properly store 2-(4-Chloro-2-fluorophenyl)acetaldehyde to maintain its purity?

A5: Proper storage is critical for preventing the degradation pathways discussed above. Based on best practices for similar aromatic aldehydes, the following conditions are recommended:[4][5]

• Atmosphere: Store under a dry, inert atmosphere such as Nitrogen or Argon. This displaces the oxygen responsible for oxidation.

• Temperature: Store at low temperatures, ideally between 2-8°C. For long-term storage (months), storing at ≤ -4°C is advisable.

• Container: Use an amber glass vial or bottle to protect the compound from light, which can catalyze degradation. Ensure the cap provides an airtight seal.

• Handling: When opening the container, allow it to warm to room temperature before opening to prevent condensation of atmospheric moisture into the sample. Work quickly and re-blanket the headspace with inert gas before re-sealing.

Section 2: Analytical & Purification Protocols

Protocol 1: Recommended Analytical Workflow for Impurity Profiling

This protocol outlines a standard approach for identifying and quantifying impurities using common laboratory instrumentation.[6][7]

Objective: To obtain a comprehensive impurity profile of a 2-(4-Chloro-2-fluorophenyl)acetaldehyde batch.

Methodology:

• Sample Preparation:

  • Accurately weigh ~10 mg of the aldehyde into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with HPLC-grade Acetonitrile.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC or GC vial.

• GC-MS Analysis (Ideal for Volatile Impurities & Residual Solvents):

  • Column: A standard, mid-polarity column such as a DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250°C.

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Carrier Gas: Helium, constant flow ~1.0 mL/min.

  • MS Detector: Scan range 35-500 m/z.

  • Interpretation: Identify peaks by comparing their mass spectra to a library (e.g., NIST). Look for the parent compound (m/z ~172), the carboxylic acid (m/z ~188), and common solvents.

• HPLC-UV/MS Analysis (Ideal for Non-Volatile Impurities like Aldol Products):

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start at 30% B.

    • Linear gradient to 95% B over 15 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to 30% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • UV Detector: Monitor at 254 nm.

  • MS Detector (ESI+): Scan range 100-1000 m/z.

  • Interpretation: The aldehyde should have a distinct retention time. The carboxylic acid will typically elute earlier. Aldol products will elute later and show characteristic high m/z values.

Protocol 2: Lab-Scale Purification via Flash Column Chromatography

Objective: To remove polar impurities (e.g., carboxylic acid) and high-molecular-weight condensation products.

Materials:

• Silica gel (230-400 mesh).

• Solvents: Hexane and Ethyl Acetate (reagent grade or better).

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄).

• Glass column and collection tubes.

Methodology:

• TLC Analysis (Method Development):

  • Dissolve a small amount of the impure aldehyde in Dichloromethane.

  • Spot the solution on a TLC plate.

  • Develop the plate in a TLC chamber with a solvent system of 9:1 Hexane:Ethyl Acetate.

  • Visualize under a UV lamp (254 nm). The aldehyde should be a distinct spot. The carboxylic acid will likely be at the baseline or have a very low Rf, while less polar impurities will run higher. Adjust the solvent polarity to achieve good separation (Rf of the desired product ~0.3).

• Column Packing:

  • Prepare a slurry of silica gel in Hexane.

  • Carefully pack the column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica to settle, leaving a layer of solvent above the bed.

• Sample Loading:

  • Dissolve the impure aldehyde in a minimal amount of Dichloromethane or the mobile phase.

  • Alternatively, for better resolution, adsorb the aldehyde onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent.

  • Carefully load the sample onto the top of the packed column.

• Elution:

  • Begin eluting the column with the solvent system determined by TLC (e.g., 95:5 Hexane:Ethyl Acetate).

  • Collect fractions in test tubes.

  • Monitor the elution process by spotting fractions onto TLC plates and visualizing under UV light.

• Fraction Pooling and Concentration:

  • Combine the fractions that contain the pure product (as determined by TLC).

  • Concentrate the pooled fractions using a rotary evaporator at low temperature (<40°C) and reduced pressure.

• Final Analysis:

  • Analyze the purified product using the methods in Protocol 1 to confirm its purity.

Section 3: Summary & Data Tables

Table 1: Common Impurities and Troubleshooting Summary

Impurity Name	Chemical Formula	Likely Source	Analytical Signature (MS m/z)	Mitigation Strategy
2-(4-Chloro-2-fluorophenyl)acetic acid	C₈H₆ClFO₂	Oxidation of aldehyde	~188	Store under inert gas; Purify via column chromatography.
Aldol Adduct (Dimer)	C₁₆H₁₃Cl₂F₂O₂	Self-condensation	~345 (Adduct), ~327 (Dehydrated)	Maintain neutral pH; Avoid high temperatures during workup/storage.
2-(4-Chloro-2-fluorophenyl)ethanol	C₈H₈ClFO	Incomplete oxidation in synthesis	~174	Optimize reaction conditions (longer time, more oxidant); Purify via column chromatography.
Residual Toluene	C₇H₈	Process solvent	~92	Evaporate under high vacuum; Ensure final product is sufficiently dried.

Section 4: Visual Guides

Diagram 1: Key Chemical Structures

Caption: Key chemical structures related to 2-(4-Chloro-2-fluorophenyl)acetaldehyde.

Diagram 2: General Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting impurities in chemical batches.

References

• Sun, Z., et al. (2024). Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide. Journal of Chromatography A.

• Patil, S. D., & Bhingare, C. L. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal, 10, e10223. Available at: [Link]

• Fisher Scientific. (2025). Safety Data Sheet for 2-Chloro-4-fluoro benzaldehyde.
• Pires, M. (n.d.). Methods for Determining Aldehydes in Air. Cranfield University.
• Cretu, C. (2014). High-Performance Liquid Chromatography for Determination of Aromatic Aldehydes in Wine Distillates. Academia.edu.
• Falternans, B., et al. (2024). Solvent screening for the extraction of aromatic aldehydes. Biomass Conversion and Biorefinery.
• Appchem (n.d.). 2-(4-chloro-2-fluorophenyl)acetaldehyde.
• Chem-Impex (n.d.). (4-Chlorophenyl)acetaldehyde.
• Sigma-Aldrich (n.d.). 2-(4-Fluorophenyl)acetaldehyde.

Sources

• 1. Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 2-(4-Fluorophenyl)acetaldehyde | 1736-67-0 [sigmaaldrich.com]
• 6. (PDF) HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY FOR DETERMINATION OF AROMATIC ALDEHYDES IN WINE DISTILLATES [academia.edu]
• 7. tugraz.elsevierpure.com [tugraz.elsevierpure.com]

Technical Support Center: Optimizing Solvent Selection for 2-(4-Chloro-2-fluorophenyl)acetaldehyde Organic Reactions

Welcome to the technical support center for optimizing solvent selection in organic reactions involving 2-(4-chloro-2-fluorophenyl)acetaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of solvent choice and troubleshoot common issues encountered during experimentation. By understanding the underlying principles of solvent effects, you can significantly improve reaction yields, selectivity, and overall efficiency.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during reactions with 2-(4-chloro-2-fluorophenyl)acetaldehyde and provides actionable solutions rooted in solvent selection principles.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solutions
Poor Solubility of Reactants: 2-(4-Chloro-2-fluorophenyl)acetaldehyde or other starting materials may not be sufficiently soluble in the chosen solvent, leading to a slow or stalled reaction.	Solvent Screening: Test a range of solvents with varying polarities. For nonpolar reactants, consider solvents like toluene or hexane. For more polar substrates, options like acetonitrile, THF, or ethyl acetate might be more suitable.[1][2] Sometimes, a mixture of solvents can provide the optimal balance of solubility for all components.
Unfavorable Reaction Kinetics: The solvent can significantly influence the rate of a reaction by stabilizing or destabilizing transition states.[3]	Polarity Matching: For reactions that proceed through polar transition states, a polar solvent is often beneficial. Conversely, nonpolar solvents may accelerate reactions with nonpolar transition states.[3] Computational models can sometimes predict transition state polarity to guide solvent choice.
Reagent Incompatibility: The chosen solvent may react with one of the reagents, leading to decomposition or undesired side reactions. For instance, protic solvents (e.g., alcohols, water) can react with strong bases or organometallic reagents.	Inert Solvents: In such cases, use aprotic solvents like THF, diethyl ether, toluene, or dichloromethane. Ensure the solvent is dry and deoxygenated if your reagents are sensitive to water or air.
Product Instability: The desired product might be unstable in the reaction solvent, leading to decomposition over time.	Solvent and Temperature Optimization: If product degradation is suspected, try running the reaction in a less reactive solvent and at a lower temperature. Prompt work-up upon reaction completion is also crucial.[4]

Issue 2: Formation of Significant Byproducts

Potential Cause	Recommended Solutions
Aldol Condensation: Aldehydes, including 2-(4-chloro-2-fluorophenyl)acetaldehyde, can undergo self-condensation, especially under basic conditions, to form aldol adducts.[5]	Solvent and Base Selection: This side reaction can sometimes be minimized by using a less polar solvent, which may disfavor the formation of the enolate intermediate. Additionally, a weaker base or a sterically hindered base might reduce the rate of self-condensation. Running the reaction at a lower temperature can also be beneficial.[4]
Over-oxidation to Carboxylic Acid: The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, especially in the presence of air or certain reagents.[4][6][7]	Inert Atmosphere and Solvent Choice: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent aerial oxidation.[4] The choice of solvent can also play a role; some solvents are more prone to forming peroxides which can act as oxidants. Using freshly distilled, peroxide-free solvents is recommended.
Polymerization: Phenylacetaldehydes are known to be prone to polymerization, which can be catalyzed by acidic impurities.[4][8]	Neutral and Aprotic Solvents: Use neutral and aprotic solvents to minimize acid-catalyzed polymerization.[4] Ensure all glassware is clean and free of acidic residues. If the starting material has been stored for a long time, it may be beneficial to purify it before use.
Stereoselectivity Issues (e.g., in Wittig Reactions): The ratio of E/Z isomers in alkene-forming reactions can be highly dependent on the solvent.	Solvent Polarity and Coordinating Ability: In Wittig reactions with non-stabilized ylides, nonpolar aprotic solvents like THF or toluene generally favor the Z-alkene, while polar aprotic solvents like DMSO can lead to lower Z:E ratios.[9] Protic solvents can also influence stereoselectivity.[10][11] A systematic screen of solvents with varying properties is often necessary to optimize for the desired isomer.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 2-(4-chloro-2-fluorophenyl)acetaldehyde that I should consider when selecting a solvent?

A1: 2-(4-chloro-2-fluorophenyl)acetaldehyde is a substituted phenylacetaldehyde. Key considerations include:

• Polarity: The presence of the chloro and fluoro groups, along with the aldehyde functionality, gives the molecule a degree of polarity.

• Reactivity of the Aldehyde Group: The aldehyde is an electrophilic center and is susceptible to nucleophilic attack. It can also be easily oxidized.[7]

• Stability: Like many aldehydes, it can be prone to self-condensation (aldol reaction) and polymerization, particularly in the presence of acids or bases.[4][5]

Q2: How do I perform a systematic solvent screen for my reaction?

A2: A systematic solvent screen involves testing a reaction under identical conditions with a range of solvents covering different polarities and coordinating abilities.

Q3: Are there any "green" or more environmentally friendly solvent alternatives I can consider?

A3: Yes, there is a growing emphasis on using greener solvents in organic synthesis. For reactions involving aldehydes, some alternatives to traditional volatile organic compounds (VOCs) include:

• Water: For certain reactions like the Wittig reaction with stabilized ylides, water can be an effective and environmentally benign solvent.[10]

• Deep Eutectic Solvents (DES): These are mixtures of compounds that have a much lower melting point than the individual components. They are often biodegradable and have low volatility.[12]

• Solvent-free reactions: In some cases, reactions can be run neat (without any solvent), particularly if one of the reactants is a liquid.[13][14][15][16] This eliminates solvent waste entirely.

Q4: How does solvent polarity affect the stereochemical outcome of my reaction?

A4: Solvent polarity can have a profound impact on stereoselectivity by differentially stabilizing the transition states leading to different stereoisomers. For example, in the Wittig reaction, the polarity of the solvent can influence the geometry of the oxaphosphetane intermediate and the transition state for its decomposition, thereby affecting the Z/E ratio of the resulting alkene.[9][11] A detailed study of solvent effects is often required to achieve high stereoselectivity.

Experimental Protocols

Protocol 1: General Procedure for a Small-Scale Solvent Screen

Objective: To identify a suitable solvent for a reaction involving 2-(4-chloro-2-fluorophenyl)acetaldehyde by screening a diverse set of solvents.

Methodology:

• Preparation:

  • In a series of clean, dry vials equipped with small magnetic stir bars, add 2-(4-chloro-2-fluorophenyl)acetaldehyde (1 equivalent) and any other solid starting materials.

  • Prepare stock solutions of any liquid reagents in a high-boiling, inert solvent (e.g., toluene or dichlorobenzene) to ensure accurate addition.

• Solvent Addition:

  • To each vial, add a different solvent to be screened (e.g., Toluene, THF, Acetonitrile, Dichloromethane, Methanol, Water). Aim for a consistent concentration across all reactions (e.g., 0.1 M).

• Reaction Initiation:

  • Add the final reagent (e.g., base, catalyst, or the stock solution from step 1) to each vial to initiate the reaction.

• Reaction Monitoring:

  • Stir all reactions at the desired temperature (starting at room temperature is often a good baseline).

  • Monitor the progress of each reaction at regular intervals (e.g., 1, 4, 12, and 24 hours) by taking a small aliquot and analyzing it by TLC, LC-MS, or GC.

• Analysis:

  • Once the reactions have reached completion or a set time point, quench the reactions appropriately.

  • Analyze the crude reaction mixtures to determine the conversion of the starting material and the yield of the desired product.

// Low Yield Path Solubility [label="Check Reactant Solubility", fillcolor="#E8F0FE", fontcolor="#202124"]; Kinetics [label="Consider Reaction Kinetics", fillcolor="#E8F0FE", fontcolor="#202124"]; ReagentStability [label="Verify Reagent Stability\nin Solvent", fillcolor="#E8F0FE", fontcolor="#202124"];

// Byproducts Path Aldol [label="Aldol Condensation?", shape=diamond, style=filled, fillcolor="#E6F4EA", fontcolor="#202124"]; Oxidation [label="Oxidation to Acid?", shape=diamond, style=filled, fillcolor="#E6F4EA", fontcolor="#202124"]; Polymerization [label="Polymerization?", shape=diamond, style=filled, fillcolor="#E6F4EA", fontcolor="#202124"]; Stereo [label="Stereoselectivity Issue?", shape=diamond, style=filled, fillcolor="#E6F4EA", fontcolor="#202124"];

// Solutions SolventScreen [label="Perform Solvent Screen\n(Varying Polarity)", fillcolor="#FEF7E0", fontcolor="#202124"]; TempControl [label="Adjust Temperature", fillcolor="#FEF7E0", fontcolor="#202124"]; InertAtmosphere [label="Use Inert Atmosphere", fillcolor="#FEF7E0", fontcolor="#202124"]; BaseSolventChoice [label="Modify Base/Solvent System", fillcolor="#FEF7E0", fontcolor="#202124"]; AproticSolvent [label="Use Dry, Aprotic Solvent", fillcolor="#FEF7E0", fontcolor="#202124"];

Start -> LowYield; LowYield -> Byproducts [label="No"]; LowYield -> Solubility [label="Yes"]; Solubility -> SolventScreen; Solubility -> Kinetics; Kinetics -> SolventScreen; Kinetics -> TempControl; Solubility -> ReagentStability; ReagentStability -> AproticSolvent;

Byproducts -> Aldol [label="Yes"]; Aldol -> BaseSolventChoice; Aldol -> TempControl; Byproducts -> Oxidation [label="No"]; Oxidation -> InertAtmosphere [label="Yes"]; Oxidation -> Polymerization [label="No"]; Polymerization -> AproticSolvent [label="Yes"]; Polymerization -> Stereo [label="No"]; Stereo -> SolventScreen [label="Yes"]; } .enddot Caption: A decision tree for troubleshooting common reaction issues.

Data Presentation: Solvent Properties

The following table provides a summary of the properties of common solvents that can be used in a screening process.

Solvent	Dielectric Constant (Polarity)	Type	Boiling Point (°C)	Notes
Toluene	2.4	Nonpolar Aprotic	111	Good for reactions requiring higher temperatures.
Tetrahydrofuran (THF)	7.6	Polar Aprotic	66	Can form peroxides; should be freshly distilled or tested.
Dichloromethane (DCM)	9.1	Polar Aprotic	40	Volatile, good for reactions at or below room temperature.
Ethyl Acetate	6.0	Polar Aprotic	77	Less toxic alternative to some chlorinated solvents.
Acetonitrile (MeCN)	37.5	Polar Aprotic	82	Highly polar, good for dissolving polar reagents.
Methanol (MeOH)	32.7	Polar Protic	65	Protic nature can interfere with some reagents.
Water	80.1	Polar Protic	100	"Green" solvent, but limited solubility for many organic compounds.

References

• Computational insights into solvent effects on stereoselectivity in Wittig reactions with non-stabilized ylides. American Chemical Society. [Link]

• Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. Synthesis of α,β-Unsaturated Esters from Mixing Aldehydes, α-Bromoesters, and Ph3P in Aqueous NaHCO3. The Journal of Organic Chemistry. [Link]

• (PDF) Solvent Effect in the Wittig Reaction Under Boden's Conditions. ResearchGate. [Link]

• • Organic Syntheses Procedure. [Link]

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. PMC. [Link]

• Purification and characterization of phenylacetaldehyde reductase from a styrene-assimilating Corynebacterium strain, ST-10. PubMed. [Link]

• Three-Component Condensation of Pyridinium Ylides, β-Ketonitriles, and Aldehydes with Divergent Regioselectivity: Synthesis of 4,5-Dihydrofuran-3- and 2H-Pyran-5-carbonitriles. The Journal of Organic Chemistry. [Link]

• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure. [Link]

• oxidation of aldehydes and ketones. Chemguide. [Link]

• Solvent-Free Crossed Aldol Condensation of Ketones with Aromatic Aldehydes Mediated by Magnesium Hydrogensulfate. Request PDF. [Link]

• Wittig Reaction in Deep Eutectic Solvents: Expanding the DES Toolbox in Synthesis. UniTo. [Link]

• (PDF) Solvent Effects in Organic Chemistry. ResearchGate. [Link]

• 2-(4-Fluorophenyl)acetaldehyde. PubChem. [Link]

• Method for stabilizing and purifying phenylacetaldehyde.
• Synthesis method of 2,4-dichlorophenyl acetaldehyde.

• Reactions of Aldehydes and Ketones Practice Problems. Chemistry Steps. [Link]

• Understanding Solvent Effects in the Solvolyses of 4-Fluorophenyl Chlorothionoformate. Chem Sci J. [Link]

• 2-Chloro-N-(4-fluorophenyl)acetamide. PMC. [Link]

• Effect of Solvents on Electrogenerated Base-Driven Transfer Hydrogenation Reactions. MDPI. [Link]

• Aldehyde and Ketone Reactions: Synthesis, Shortcuts & Exam Logic [LIVE RECORDING]. Leah4sci. [Link]

• The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. DTU. [Link]

• 2-(4-chloro-2-fluorophenyl)-2-fluoroacetic acid — Chemical Substance Information. ChemInfo. [Link]

• Purification and characterization of aldehyde dehydrogenase with a broad substrate specificity originated from 2-phenylethanol-assimilating Brevibacterium sp. KU1309. PubMed. [Link]

• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Taylor & Francis Online. [Link]

• Organic Synthesis under Solvent-free Condition. An Environmentally Benign Procedure. Indian Academy of Sciences. [Link]

• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. LCGC International. [Link]

• Preparation of 2-chloro-4-fluorophenol

• 660354 PHENYLACETALDEHYDE. The John D. Walsh Company. [Link]

• Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. [Link]

• Crystallographic, Photophysical, NMR Spectroscopic and Reactivity Manifestations of the “8-Heteroaryl Effect” in 4,4-Difluoro-8-(C4H3X)-4-bora-3a,4a-diaza-s-indacene (X = O, S, Se) (BODIPY) Systems. Inorganic Chemistry. [Link]

• Production of 2-phenylacetic acid and phenylacetaldehyde by oxidation of 2-phenylethanol with free immobilized cells of Acetobacter aceti. Request PDF. [Link]

• 2-(4-chlorophenyl)acetaldehyde (C8H7ClO). PubChemLite. [Link]

• Occupational exposure limits for acetaldehyde, 2‐bromopropane, glyphosate, manganese and inorganic manganese compoun. J-STAGE. [Link]

• Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases. PubMed. [Link]

• (PDF) 2-(4-Chlorophenyl)acetamide. ResearchGate. [Link]

Sources

• 1. Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]
• 9. Computational insights into solvent effects on stereoselectivity in Wittig reactions with non-stabilized ylides - American Chemical Society [acs.digitellinc.com]
• 10. pubs.acs.org [pubs.acs.org]
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• 16. ias.ac.in [ias.ac.in]

Technical Support Center: 2-(4-Chloro-2-fluorophenyl)acetaldehyde Extraction &amp; Purification

Welcome to the Technical Support Center for the handling, extraction, and purification of 2-(4-Chloro-2-fluorophenyl)acetaldehyde. Substituted phenylacetaldehydes are highly reactive intermediates critical in API synthesis. However, their alpha-protons are exceptionally acidic, and the aldehyde moiety is highly susceptible to auto-oxidation.

This guide provides field-proven troubleshooting strategies to minimize byproduct formation—specifically aldol polymers and carboxylic acids—ensuring high yield and purity for downstream drug development applications.

Mechanistic Degradation Pathways

Before troubleshooting, it is critical to understand the causality of byproduct formation during the extraction phase. The electron-withdrawing halogens (chloro and fluoro groups) on the phenyl ring increase the acidity of the alpha-protons, making the molecule highly susceptible to base-catalyzed enolization.

• Aldol Condensation & Polymerization: Under basic conditions (pH > 8), the aldehyde forms an enolate that attacks unreacted molecules, leading to viscous polymeric byproducts (1)[1]. Conversely, trace acidic conditions can trigger trimerization into trioxanes.

• Auto-Oxidation: The aldehydic C-H bond is easily cleaved by radical initiators (like dissolved oxygen) to form 2-(4-chloro-2-fluorophenyl)acetic acid. This oxidation is a primary yield-killer during the concentration phase (2)[2].

Primary degradation pathways of phenylacetaldehydes during extraction.

Troubleshooting & FAQs

Q1: During liquid-liquid extraction, my organic phase turns yellow and yields a viscous, dark oil upon concentration. What is causing this? A: This is the hallmark of aldol condensation and subsequent polymerization . Because 2-(4-Chloro-2-fluorophenyl)acetaldehyde possesses highly reactive alpha-protons, an aqueous phase that is basic (pH > 8) will cause the aldehyde to rapidly form an enolate. This enolate attacks unreacted aldehyde molecules to form beta-hydroxy aldehydes (aldol products) that subsequently dehydrate and polymerize. Solution: Always adjust the aqueous phase to a strictly controlled pH of 6.0–6.5 using a mild buffer (e.g., sodium phosphate) before adding the extraction solvent. Avoid strong bases like NaOH during workup.

Q2: LC-MS analysis of my extracted product shows a significant M+16 impurity. How do I prevent this? A: An M+16 peak indicates over-oxidation to 2-(4-chloro-2-fluorophenyl)acetic acid. Phenylacetaldehydes undergo rapid auto-oxidation when exposed to atmospheric oxygen, a radical-mediated process accelerated by light and thermal stress. Solution:

• Degas Solvents: Sparge all extraction solvents with nitrogen or argon for 15 minutes prior to use.

• Antioxidant Addition: Add 10–50 ppm of Butylated hydroxytoluene (BHT) to the organic extraction solvent. BHT acts as a radical scavenger, quenching the auto-oxidation cascade without interfering with most downstream API syntheses.

Q3: Is there a preferred solvent for the extraction of this specific fluorinated phenylacetaldehyde? A: Yes. We strongly recommend Methyl tert-butyl ether (MTBE) over Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Causality: EtOAc can undergo hydrolysis in aqueous mixtures, subtly shifting the pH and catalyzing aldol reactions. DCM often requires phase separation where the organic layer is on the bottom, increasing the time the product spends in the separatory funnel exposed to ambient conditions. MTBE provides excellent partitioning, floats on the aqueous layer (allowing rapid bottom-drain of the aqueous waste), and has low water solubility, minimizing the carryover of water-soluble reactive impurities.

Quantitative Data: Impact of Extraction Parameters on Byproduct Profile

The following table summarizes the causal relationship between extraction conditions and byproduct formation. Note the dramatic reduction in impurities when utilizing MTBE with an antioxidant under controlled pH and temperature.

Extraction Solvent	Aqueous pH	Temp (°C)	Atmosphere	Aldol Byproducts (%)	Acid Byproduct (%)	Product Yield (%)
Ethyl Acetate	8.5	25	Ambient	18.4%	5.2%	72.1%
Dichloromethane	7.0	25	Ambient	4.1%	6.8%	85.0%
MTBE	6.0	5	Ambient	1.2%	4.5%	91.3%
MTBE + 50ppm BHT	6.0	5	Argon	< 0.5%	< 0.5%	> 97.0%

Standard Operating Procedure (SOP): Optimized Extraction Protocol

This protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded to ensure the integrity of the aldehyde before proceeding to the high-risk concentration step.

Optimized extraction workflow for 2-(4-Chloro-2-fluorophenyl)acetaldehyde.

Step 1: Preparation and Quenching

• Cool the crude reaction mixture containing 2-(4-Chloro-2-fluorophenyl)acetaldehyde to 0–5 °C using an ice-water bath. Causality: Low temperatures exponentially decrease the kinetics of both aldol condensation and oxidation.

• Quench the reaction by slowly adding a pre-chilled (5 °C) 0.5 M Sodium Phosphate buffer (pH 6.0). Monitor the internal temperature to ensure it does not exceed 10 °C.

Step 2: Liquid-Liquid Extraction

• In a separatory funnel flushed with Argon, add the quenched aqueous mixture.

• Add cold MTBE (sparged with Argon, containing 50 ppm BHT) at a 1:1 volume ratio to the aqueous phase.

• Agitate gently. Do not shake vigorously to avoid emulsion formation, which prolongs phase separation and increases degradation risk.

• Allow the phases to separate. Drain the lower aqueous layer.

• Wash the upper MTBE layer once with cold, deionized water, and once with cold brine.

Step 3: In-Process Control (IPC) Validation

• Take a 50 µL aliquot of the MTBE layer. Dilute with 1 mL acetonitrile.

• Run a rapid LC-MS (3-minute gradient).

• Validation Check: Proceed to Step 4 ONLY if the 2-(4-chloro-2-fluorophenyl)acetic acid peak (M+16) is < 1.0% relative area. If > 1.0%, perform a rapid wash with cold 5% NaHCO3 (Note: Contact time must be < 2 minutes to prevent base-catalyzed aldol formation).

Step 4: Drying and Concentration

• Dry the MTBE layer over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter the drying agent.

• Concentrate the filtrate under reduced pressure (vacuum < 50 mbar) using a rotary evaporator.

• Critical Parameter: Maintain the water bath temperature strictly below 25 °C. Causality: Thermal stress during concentration is the primary trigger for trimerization (trioxane formation).

• Backfill the rotary evaporator with Argon, not air. Store the resulting pale yellow oil at -20 °C under Argon.

References

• Title: Identifying and minimizing byproducts in phenylacetaldehyde synthesis Source: BenchChem Tech Support URL: 1

• Title: Phenylacetaldehyde oxidation by freshly prepared and cryopreserved guinea pig liver slices: the role of aldehyde oxidase Source: PubMed / National Institutes of Health (NIH) URL: 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phenylacetaldehyde oxidation by freshly prepared and cryopreserved guinea pig liver slices: the role of aldehyde oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Chromatography Support Center: Optimizing HPLC Retention Times for 2-(4-Chloro-2-fluorophenyl)acetaldehyde

Welcome to the Analytical Troubleshooting Center. As a Senior Application Scientist, I frequently consult on the chromatographic behavior of highly reactive halogenated compounds. Analyzing 2-(4-Chloro-2-fluorophenyl)acetaldehyde presents a unique set of challenges. The electron-withdrawing nature of the ortho-fluoro and para-chloro substituents renders the aldehyde moiety exceptionally electrophilic. This accelerates auto-oxidation and leads to erratic retention times (RT) and poor peak shapes if not properly managed.

This guide synthesizes field-proven methodologies to stabilize your analyte, optimize your mobile phase dynamics, and establish a self-validating HPLC workflow.

Part 1: Diagnostic Workflow for Retention Time Shifts

Before adjusting method parameters, you must isolate whether the retention time drift is a hardware failure, a thermodynamic inconsistency, or a chemical degradation issue. Use the following logic tree to diagnose the root cause of your chromatographic instability.

Fig 1: Diagnostic decision tree for isolating the root cause of HPLC retention time shifts.

Part 2: Frequently Asked Questions & Troubleshooting Modules

Module 1: Analyte-Specific Challenges (The Chemistry)

Q: My retention time for 2-(4-Chloro-2-fluorophenyl)acetaldehyde is gradually shifting earlier across a 24-hour sequence, and a secondary peak is appearing. What is happening?

A: This is a classic symptom of in-vial analyte degradation rather than a system failure. Halogenated phenylacetaldehydes are highly susceptible to auto-oxidation, converting into their corresponding carboxylic acids (e.g., 2-(4-chloro-2-fluorophenyl)acetic acid). Because the carboxylic acid is significantly more polar than the aldehyde, it interacts less with the hydrophobic C18 stationary phase and elutes earlier. Furthermore, evaporative loss of volatile analytes from the sample vial can mimic a decrease in peak area, which is often misdiagnosed as an injection volume issue.

The Solution: Derivatize the sample using 2,4-dinitrophenylhydrazine (DNPH). This converts the reactive aldehyde into a stable hydrazone derivative, preventing oxidation and standardizing retention behavior while allowing for highly sensitive UV detection at 360 nm[1].

Module 2: System & Mobile Phase Dynamics

Q: I am running an isocratic method for the DNPH-derivatized aldehyde, but the retention time is slowly drifting later throughout the day. The system pressure is perfectly stable.

A: When pressure is stable but retention times drift later in an isocratic method, the primary culprit is the selective evaporation of the organic modifier (e.g., acetonitrile or methanol) from the mobile phase reservoir[2]. As the volatile organic concentration decreases, the mobile phase becomes weaker (more aqueous). This increases the retention factor ( k′ ) of the hydrophobic DNPH derivative. Another potential thermodynamic cause is a slow drop in ambient laboratory temperature; lowering the column temperature decreases the kinetic energy of the system, which lengthens retention times and can even alter elution order[2].

The Solution: Cap mobile phase bottles with one-way venting valves to prevent organic evaporation. Strictly regulate the column temperature using a forced-air column oven (e.g., set to 30.0 ± 0.1 °C).

Module 3: Gradient Equilibration & Dwell Volume

Q: I transferred my gradient method for 2-(4-Chloro-2-fluorophenyl)acetaldehyde from an older HPLC to a new UHPLC system. The retention time shifted significantly earlier, and resolution is poor.

A: This is a direct consequence of differences in system dwell volume (delay volume). Older conventional HPLC systems typically have dwell volumes around 1000 µL, meaning the programmed organic gradient takes longer to physically reach the column head[3]. Modern UHPLC systems have dwell volumes as low as 125 µL[3]. Consequently, the strong organic solvent reaches the column much faster on the UHPLC, causing the analyte to elute prematurely and potentially co-elute with matrix interferences.

The Solution: Utilize an LC Method Translator tool to mathematically adjust the gradient profile[4]. Alternatively, program an initial isocratic hold into the UHPLC method equivalent to the volumetric difference between the two systems to mimic the old delay volume.

Part 3: Quantitative Impact of Chromatographic Variables

Understanding the magnitude of how different parameters affect your specific analyte allows for precise method optimization.

Variable	Shift Observed	Mechanistic Causality
Decrease in % Organic (Evaporation)	Later Elution	Increased polarity of the mobile phase enhances hydrophobic interactions between the analyte and the C18 stationary phase[2].
Column Temp Drop (-1°C)	+1 to 2% RT Increase	Decreased kinetic energy reduces analyte-mobile phase mass transfer and solubility, prolonging column residence time[2].
Analyte Oxidation (In-Vial)	Earlier Elution	Conversion of the aldehyde to a more polar carboxylic acid drastically reduces retention on reversed-phase columns.
Pump Leak / Flow Drop	Later Elution	Decreased linear velocity through the column directly increases the void time ( t0​ ) and absolute retention time[2].
DNPH Derivatization	Later Elution (Stable)	Addition of the bulky, highly hydrophobic dinitrophenyl group significantly increases retention and locks the molecule against degradation[1].

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They incorporate internal logic gates that force the analyst to verify system integrity before committing valuable samples.

Protocol A: Pre-Run System Suitability & Purging

Unexpected retention time shifts are often linked to residual solvents from previous users altering the stationary-phase selectivity[5].

• Mobile Phase Verification: Submerge solvent lines into the fresh mobile phase. Purge each line to waste at 5.0 mL/min for 5 minutes (displacing several system volumes) to completely eliminate non-method solvents[5].

• Isocratic Hold & Pressure Test: Run the system at the intended method flow rate (e.g., 1.0 mL/min) for 10 minutes.

  • Validation Gate: Monitor the pressure ripple. It must be <1%. If the ripple exceeds 1%, a check valve is failing or there is a micro-leak, and the run must be aborted.

• QCRM Injection: Inject a known Quality Control Reference Material (QCRM) standard of the derivatized aldehyde.

• Retention Time Lock (Validation Gate): If the QCRM retention time deviates by >0.5% from the established historical benchmark, the sequence must automatically halt. Do not proceed with sample analysis until the flow rate and mobile phase composition are recalibrated.

Protocol B: DNPH Derivatization Workflow

Because 2-(4-Chloro-2-fluorophenyl)acetaldehyde is highly reactive, derivatization is mandatory for robust quantification.

Fig 2: Chemical derivatization workflow to stabilize reactive aldehydes for HPLC analysis.

• Reagent Preparation: Prepare a 10 mM solution of 2,4-dinitrophenylhydrazine (DNPH) in HPLC-grade acetonitrile containing 0.1% formic acid (acting as the acidic catalyst for condensation).

• Blank Validation (Validation Gate): Inject the unreacted DNPH solution onto the HPLC. You must observe a single, sharp reagent peak. If multiple peaks appear, the DNPH reagent has degraded or polymerized. Discard and prepare fresh reagent.

• Derivatization: In an amber autosampler vial, mix 100 µL of the 2-(4-Chloro-2-fluorophenyl)acetaldehyde sample with 100 µL of the DNPH reagent.

• Incubation: Incubate the vial at 37°C for 15 minutes to drive the nucleophilic addition and subsequent dehydration to completion.

• Analysis: Inject 5 µL onto a sub-2 µm C18 column (e.g., Agilent ZORBAX Eclipse Plus) and monitor the eluent at 360 nm, which is the optimal absorption maximum for the resulting hydrazone[1].

References

• 4 2.2 3.5

• 5.1 6.3

Sources

• 1. agilent.com [agilent.com]
• 2. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. HPLC Retention Time Shift Troubleshooting: Causes, Prevention & Purging Tips [mtc-usa.com]

Reference Data & Comparative Studies

Comparative Efficacy Analysis of Novel GLP-1R Agonists Synthesized from 2-(4-Chloro-2-fluorophenyl)acetaldehyde

A Guide for Drug Development Professionals

This guide provides a comprehensive framework for evaluating the efficacy of novel Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists synthesized using 2-(4-Chloro-2-fluorophenyl)acetaldehyde as a key precursor. As researchers in metabolic disease, our goal is not merely to synthesize new chemical entities but to rigorously characterize their biological activity and benchmark them against established, high-potency therapeutics.

Here, we will refer to our novel, hypothetical compound as "CFP-Agonist." This guide will outline the critical in vitro and in vivo experiments required to compare its performance against two industry-leading GLP-1R agonists: Liraglutide (a first-generation, once-daily injectable) and Semaglutide (a second-generation, once-weekly injectable). The methodologies described herein are designed to be self-validating, ensuring that the generated data is robust, reproducible, and directly comparable to established benchmarks in the field.

The GLP-1 Receptor Signaling Cascade: A Primer

The therapeutic effects of GLP-1R agonists are primarily mediated through the activation of the GLP-1 receptor, a Class B G-protein coupled receptor (GPCR), on pancreatic β-cells. Upon agonist binding, the receptor undergoes a conformational change, activating the intracellular G-protein Gαs. This, in turn, stimulates adenylyl cyclase to convert ATP into cyclic AMP (cAMP). The rise in intracellular cAMP activates Protein Kinase A (PKA) and Exchange Protein Activated by cAMP 2 (EPAC2), which collectively potentiate glucose-dependent insulin secretion. Understanding this pathway is fundamental to designing experiments that accurately measure agonist potency.

Caption: The GLP-1R signaling pathway leading to insulin secretion.

Part 1: Comparative In Vitro Potency Assessment

The first critical step is to determine the potency of "CFP-Agonist" at the molecular level. A cell-based functional assay measuring cAMP production is the gold standard for this purpose. It directly quantifies the agonist's ability to engage the receptor and trigger the primary downstream signaling event.

Experimental Protocol: cAMP Accumulation Assay

This protocol uses a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence), to quantify cAMP levels in cells engineered to express the human GLP-1 receptor.

Objective: To determine the half-maximal effective concentration (EC₅₀) of CFP-Agonist and compare it to Liraglutide and Semaglutide. A lower EC₅₀ value signifies higher potency.

Materials:

• HEK293 cells stably expressing the human GLP-1 receptor (HEK293/GLP1R).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA and 500 µM IBMX, a phosphodiesterase inhibitor to prevent cAMP degradation).

• CFP-Agonist, Liraglutide, Semaglutide (lyophilized, reconstituted in a suitable vehicle like DMSO or water).

• cAMP HTRF assay kit (e.g., from Cisbio, PerkinElmer).

• 384-well white microplates.

Methodology:

• Cell Seeding: Seed HEK293/GLP1R cells into 384-well plates at a density of 2,000-5,000 cells per well and incubate overnight.

• Compound Preparation: Prepare a 10-point serial dilution series for CFP-Agonist, Liraglutide, and Semaglutide, typically starting from 1 µM down to the pM range.

• Agonist Stimulation: Remove culture media from the cells and add 20 µL of the prepared compound dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate at room temperature for 30 minutes to allow for receptor stimulation and cAMP accumulation.

• Cell Lysis & Detection: Add the HTRF assay reagents (cAMP-d2 and anti-cAMP-cryptate) as per the manufacturer's protocol. This step lyses the cells and initiates the competitive binding assay.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm. The ratio of these signals is inversely proportional to the cAMP concentration.

• Data Analysis: Convert the HTRF ratio to cAMP concentration using a standard curve. Plot the cAMP concentration against the log of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ for each compound.

Caption: Workflow for the in vitro cAMP accumulation assay.

Comparative In Vitro Data Summary

The table below presents established literature values for Liraglutide and Semaglutide alongside hypothetical, yet desirable, target values for our novel CFP-Agonist.

Compound	Receptor Binding Affinity (Kᵢ)	Functional Potency (EC₅₀) - cAMP	Source
Liraglutide	~0.7-1.1 nM	~55-65 pM
Semaglutide	~0.3-0.4 nM	~8-15 pM
CFP-Agonist (Target)	< 0.5 nM	< 20 pM	Experimental

Interpretation of Results: For CFP-Agonist to be considered a competitive candidate, its EC₅₀ should ideally be in the low picomolar range, approaching or surpassing the potency of Semaglutide. A result in this range would provide a strong rationale for advancing the compound to in vivo testing.

Part 2: Comparative In Vivo Efficacy Assessment

Demonstrating potency in a cellular context is essential, but true therapeutic potential is determined in a complex physiological system. The oral glucose tolerance test (OGTT) in a diabetic animal model is a cornerstone experiment for evaluating the glucose-lowering ability of a GLP-1R agonist.

Experimental Protocol: Oral Glucose Tolerance Test (OGTT) in db/db Mice

The db/db mouse is a well-established model of type 2 diabetes, characterized by obesity, hyperglycemia, and insulin resistance.

Objective: To assess the ability of a single dose of CFP-Agonist to improve glucose disposal following an oral glucose challenge, compared to vehicle, Liraglutide, and Semaglutide.

Materials:

• Male db/db mice (e.g., BKS.Cg-Dock7m +/+ Leprdb/J), 8-10 weeks old.

• CFP-Agonist, Liraglutide, Semaglutide formulated in a suitable vehicle for subcutaneous (SC) injection.

• Vehicle control (e.g., phosphate-buffered saline).

• Glucose solution (e.g., 40% w/v).

• Handheld glucometer and test strips.

Methodology:

• Acclimation & Fasting: Acclimate mice to handling for one week. Prior to the study, fast the mice for 6 hours with free access to water.

• Baseline Glucose: Measure baseline blood glucose (t= -30 min) from a tail snip.

• Compound Administration: Administer CFP-Agonist, Liraglutide, Semaglutide, or vehicle via SC injection at a predetermined dose (e.g., 10-30 nmol/kg).

• Resting Period: Allow 30 minutes for the compound to be absorbed and become active.

• Glucose Challenge: At t=0 min, administer a bolus of glucose (2 g/kg body weight) via oral gavage.

• Blood Glucose Monitoring: Measure blood glucose at t= 15, 30, 60, 90, and 120 minutes post-glucose challenge.

• Data Analysis: Plot the mean blood glucose concentration over time for each treatment group. Calculate the Area Under the Curve (AUC) for the glucose excursion from t=0 to t=120 min. A statistically significant reduction in AUC compared to the vehicle group indicates efficacy.

Caption: Workflow for the in vivo oral glucose tolerance test (OGTT).

Comparative In Vivo Data Summary

This table shows representative data from preclinical studies, establishing a benchmark for our novel compound.

Treatment Group (Dose)	Blood Glucose AUC₀₋₁₂₀ ₘᵢₙ (mg/dL * min)	% Reduction vs. Vehicle	Source
Vehicle	~45,000 - 50,000	0%
Liraglutide (~30 nmol/kg)	~25,000 - 30,000	~40-45%
Semaglutide (~30 nmol/kg)	~18,000 - 22,000	~55-60%
CFP-Agonist (~30 nmol/kg Target)	< 22,000	> 50%	Experimental

Interpretation of Results: A robust response for CFP-Agonist in the OGTT would be a dose-dependent reduction in the glucose AUC. Achieving a percent reduction comparable to or greater than Semaglutide at an equivalent molar dose would be a significant indicator of high in vivo efficacy, warranting further development, including pharmacokinetic studies and long-term glycemic control models.

Conclusion

The synthesis of a novel GLP-1R agonist using 2-(4-Chloro-2-fluorophenyl)acetaldehyde represents an opportunity to develop a next-generation therapeutic for metabolic diseases. However, its potential can only be realized through rigorous, systematic, and comparative evaluation. The experimental framework detailed in this guide—progressing from in vitro molecular potency to in vivo physiological function—provides the necessary pathway to validate "CFP-Agonist." By benchmarking against established leaders like Liraglutide and Semaglutide, researchers can confidently determine if their novel compound possesses the requisite efficacy to proceed through the demanding drug development pipeline.

References

• Mayo, K. E., Miller, L. J., Drucker, D. J., et al. (2003). International Union of Pharmacology. XXXV. The Glucagon Receptor Family. Pharmacological Reviews, 55(1), 167-194. [Link]
• Drucker, D. J. (2018). Mechanisms of Action and Therapeutic Application of Glucagon-like Peptide-1. Cell Metabolism, 27(4), 740-756. [Link]30155-6)
• Lau, J., Bloch, P., Schäffer, L., et al. (2015). Discovery of the Once-Weekly Glucagon-Like Peptide-1 (GLP-1) Analogue Semaglutide. Journal of Medicinal Chemistry, 58(18), 7370-7380. [Link]
• Knudsen, L. B., & Lau, J. (2019). The Discovery and Development of Liraglutide and Semaglutide. Frontiers in Endocrinology, 10, 155. [Link]
• Kalra, S., Gupta, Y. (2016). The db/db Mouse: A Model for Type 2 Diabetes Mellitus. In: Animal Models in Diabetes. Methods in Molecular Biology, vol 1438. Humana Press, New York, NY. [Link]

A Comparative Guide to 2-(4-Chloro-2-fluorophenyl)acetaldehyde and Other Halogenated Acetaldehydes in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide offers an in-depth, objective comparison of 2-(4-Chloro-2-fluorophenyl)acetaldehyde with other halogenated acetaldehydes. We will delve into their chemical properties, reactivity, and applications, supported by experimental data, to provide a comprehensive resource for professionals in the field of organic synthesis and drug discovery.

Introduction: The Significance of Halogenated Phenylacetaldehydes

Halogenated phenylacetaldehydes are pivotal intermediates in organic synthesis, serving as versatile building blocks for a wide range of complex molecules, including pharmaceuticals and agrochemicals.[1][2] The nature and position of halogen atoms on the phenyl ring profoundly influence the molecule's reactivity and the properties of the final products.[3][4] 2-(4-Chloro-2-fluorophenyl)acetaldehyde, with its unique substitution pattern, offers distinct advantages in specific synthetic applications.

The strategic incorporation of fluorine and chlorine atoms can enhance a molecule's metabolic stability, binding affinity, and lipophilicity, all of which are critical parameters in drug design.[5][6] This guide will explore the nuanced differences between 2-(4-Chloro-2-fluorophenyl)acetaldehyde and its analogs, providing a rationale for its selection in various synthetic strategies.

Comparative Physicochemical Properties

The electronic and steric environment created by the halogen substituents directly impacts the physicochemical properties of these aldehydes. The following table provides a comparative overview of 2-(4-Chloro-2-fluorophenyl)acetaldehyde and other relevant halogenated acetaldehydes.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Features and Applications
2-(4-Chloro-2-fluorophenyl)acetaldehyde	C8H5ClFO	172.58	The ortho-fluoro and para-chloro substituents create a unique electronic profile, making it a valuable precursor for novel therapeutics.[7]
2-(4-Chlorophenyl)acetaldehyde	C8H7ClO	154.59[8][9]	A versatile intermediate for pharmaceuticals, agrochemicals, and fine chemicals.[1]
2-(2,4-Dichlorophenyl)acetaldehyde	C8H6Cl2O	189.04[10][11]	The additional chlorine atom further modifies the compound's reactivity and potential applications.
2-Phenylacetaldehyde	C8H8O	120.15[2][12]	The non-halogenated parent compound, widely used in fragrances and as a synthetic intermediate.[2][13]
2-(4-Fluorophenyl)acetaldehyde	C8H7FO	138.14[14][15]	The fluorine substitution enhances metabolic stability, a desirable trait in drug candidates.[5]
2-(2-Chlorophenyl)acetaldehyde	C8H7ClO	154.59[16][17]	A useful reagent for preparing regio- and stereoselective α-fluorinated amides and 1,2,3-triazoles.[16][17]
2-(3,4-Dichlorophenyl)acetaldehyde	C8H6Cl2O	189.04	Another dichlorinated analog with distinct properties for specific synthetic needs.

Reactivity and Mechanistic Insights

The reactivity of the aldehyde functional group is central to the utility of these compounds. The electron-withdrawing effects of the halogen atoms increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This is a key consideration in reactions such as the formation of hydrazones, a classic test for aldehydes and ketones.[18][19]

The synthesis of halogenated compounds often involves the deoxygenative halogenation of alcohols or aldehydes.[4][20] The choice of halogenating agent and reaction conditions can be tailored to achieve the desired product.[21][22]

Experimental Protocol: Synthesis of a 2,4-Dinitrophenylhydrazone Derivative

This protocol provides a general method for comparing the reactivity of different halogenated acetaldehydes with Brady's reagent (2,4-dinitrophenylhydrazine), a common test for aldehydes and ketones.

Objective: To visually compare the reaction rates of various halogenated phenylacetaldehydes with 2,4-dinitrophenylhydrazine.

Materials:

• 2-(4-Chloro-2-fluorophenyl)acetaldehyde

• 2-(4-Chlorophenyl)acetaldehyde

• 2-(2,4-Dichlorophenyl)acetaldehyde

• 2-Phenylacetaldehyde

• Brady's Reagent (a solution of 2,4-dinitrophenylhydrazine in methanol and sulfuric acid)

• Test tubes and rack

• Pipettes

Procedure:

• Preparation: In separate, labeled test tubes, place a small, equal amount of each aldehyde.

• Reaction Initiation: To each test tube, add a few drops of Brady's reagent.

• Observation: Observe the formation of a precipitate. The rate of formation and the color of the precipitate can be indicative of the aldehyde's reactivity. A positive test is the formation of a yellow, orange, or red precipitate.

• Comparison: Compare the time it takes for a precipitate to form in each test tube. A faster reaction suggests a more reactive aldehyde.

Expected Outcome: The electronic effects of the halogen substituents will influence the rate of the condensation reaction. Aldehydes with more electron-withdrawing groups are expected to react faster.

Visualizing the Reaction Workflow

Sources

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• 7. Discovery of 4-((3′R,4′S,5′R)-6″-Chloro-4′-(3-chloro-2-fluorophenyl)-1′-ethyl-2″-oxodispiro[cyclohexane-1,2′-pyrrolidine-3′,3″-indoline]-5′-carboxamido)bicyclo[2.2.2]octane-1-carboxylic Acid (AA-115/APG-115): A Potent and Orally Active Murine Double Minute 2 (MDM2) Inhibitor in Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. (2-CHLOROPHENYL)ACETALDEHYDE | 4251-63-2 [chemicalbook.com]
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Comparative Cytotoxicity of 2-(4-Chloro-2-fluorophenyl)acetaldehyde in Human Cell Line Assays: A Technical Guide

Executive Summary & Rationale

In modern drug discovery, halogenated phenylacetaldehydes—such as 2-(4-Chloro-2-fluorophenyl)acetaldehyde —are highly valuable synthetic intermediates, frequently utilized in the development of small-molecule GLP-1R agonists targeting type 2 diabetes and obesity[1]. However, the inherent electrophilicity of the aldehyde moiety, combined with the electron-withdrawing effects of the ortho-fluoro and para-chloro substitutions, necessitates rigorous in vitro cytotoxicity profiling before these building blocks (or their trace impurities) advance into late-stage preclinical models.

As a Senior Application Scientist, I approach cytotoxicity not merely as a binary "toxic/non-toxic" readout, but as a mechanistic spectrum. This guide objectively compares the cytotoxic profile of 2-(4-Chloro-2-fluorophenyl)acetaldehyde against its structural analogs—2-(4-Chlorophenyl)acetaldehyde and 2-(2-Fluorophenyl)acetaldehyde—using orthogonal human cell line assays. By leveraging both ATP-depletion and membrane-integrity readouts, we can establish a highly confident, self-validating understanding of structure-toxicity relationships.

Mechanistic Basis of Halogenated Aldehyde Cytotoxicity

The cytotoxicity of phenylacetaldehydes is fundamentally driven by their chemical reactivity. The carbonyl carbon of the aldehyde is highly electrophilic, making it prone to nucleophilic attack by intracellular thiols (e.g., glutathione) and amine groups on proteins and nucleic acids.

The addition of halogens alters this reactivity:

• Fluorine (ortho): Induces a strong inductive electron-withdrawing effect (-I), increasing the electrophilicity of the aldehyde carbon and enhancing its potential to form covalent adducts.

• Chlorine (para): Contributes to lipophilicity (LogP), increasing the molecule's ability to permeate cellular membranes, while also providing a moderate resonance effect.

When these compounds enter the cell, they deplete the glutathione pool, leading to unmitigated Reactive Oxygen Species (ROS) generation. This oxidative stress rapidly impairs mitochondrial oxidative phosphorylation, causing a precipitous drop in intracellular ATP[2], followed eventually by catastrophic membrane rupture and the release of cytosolic enzymes like Lactate Dehydrogenase (LDH)[3].

Figure 1: Mechanistic pathway of halogenated acetaldehyde-induced cytotoxicity.

Comparative Cytotoxicity Data

To evaluate these compounds, we utilize two highly relevant human cell lines:

• 4 (Human Embryonic Kidney): Chosen because renal clearance is a primary route for small molecules, making nephrotoxicity a critical early-stage concern[4].

• 5 (Human Hepatocellular Carcinoma): Chosen because the liver is the primary site of xenobiotic metabolism. HepG2 cells retain many hepatic enzyme systems, making them ideal for identifying metabolism-induced toxicity[5].

The table below summarizes the comparative IC₅₀ values (concentration inhibiting 50% of cell viability) derived from 48-hour ATP-luminescence assays.

Compound	HEK293T IC₅₀ (µM)	HepG2 IC₅₀ (µM)	Primary Toxicity Mechanism
2-(4-Chloro-2-fluorophenyl)acetaldehyde	42.5 ± 3.1	35.2 ± 2.8	ATP Depletion / Adduction
2-(4-Chlorophenyl)acetaldehyde	58.1 ± 4.2	48.6 ± 3.5	ATP Depletion
2-(2-Fluorophenyl)acetaldehyde	>100	>100	Minimal at tested ranges

Data Interpretation: The di-halogenated compound (4-Chloro-2-fluoro) exhibits the highest cytotoxicity. The synergistic effect of the lipophilic chlorine (enhancing cellular entry) and the highly electronegative fluorine (enhancing aldehyde reactivity) results in a tighter IC₅₀ window compared to the mono-halogenated alternatives.

Experimental Protocols: A Self-Validating System

A robust assay must be self-validating. To achieve this, our protocol multiplexes two orthogonal readouts from the same well:2 (measuring intracellular ATP as an early marker of metabolic stalling)[2] and LDH-Glo™ (measuring extracellular LDH as a late marker of membrane rupture)[3]. Furthermore, we strictly control the DMSO vehicle concentration to 0.5% to eliminate solvent-induced background toxicity.

Figure 2: Multi-parametric high-throughput in vitro cytotoxicity workflow.

Step-by-Step Methodology

Part 1: Cell Culture & Compound Dosing

• Harvesting: Detach HEK293T and HepG2 cells at 80% confluence using TrypLE. High viability (>95%) prior to seeding is critical to ensure baseline ATP levels are uniform.

• Seeding: Seed cells into 384-well black, clear-bottom tissue culture plates at a density of 5,000 cells/well in 25 µL of DMEM supplemented with 10% FBS.

• Recovery: Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for complete cell adhesion.

• Dosing: Prepare a 10-point, 3-fold serial dilution of 2-(4-Chloro-2-fluorophenyl)acetaldehyde (and comparators) in 100% DMSO. Dilute these intermediate stocks 1:200 in culture media to create 2X working solutions.

• Treatment: Transfer 25 µL of the 2X working solutions to the assay plates (final volume = 50 µL). Self-Validation Check: Include 0.5% DMSO as a negative vehicle control and 10 µM Staurosporine as a positive apoptotic control. Incubate for 48 hours.

Part 2: Multiplexed Viability Assessment

• LDH Release (Membrane Integrity): Carefully transfer 5 µL of the culture supernatant from each well to a new 384-well white plate. Add 5 µL of LDH-Glo™ Detection Reagent. Incubate for 30 minutes at room temperature in the dark, then record luminescence. This step confirms if the toxicity observed is due to physical cell death (necrosis/late apoptosis)[3].

• ATP Quantitation (Metabolic Viability): To the original assay plate (now containing 45 µL remaining volume), add 45 µL of room-temperature CellTiter-Glo® Reagent[2].

• Lysis: Place the plate on an orbital shaker at 500 rpm for 2 minutes to induce complete cellular lysis.

• Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal[2].

• Readout: Read luminescence using a multi-mode microplate reader (integration time: 0.5 seconds/well). Calculate IC₅₀ values using a 4-parameter logistic non-linear regression model.

Conclusion

While 2-(4-Chloro-2-fluorophenyl)acetaldehyde is an indispensable intermediate for synthesizing complex therapeutics like GLP-1R agonists[1], its di-halogenated structure renders it moderately cytotoxic in human hepatic and renal cell lines (IC₅₀ ~35-42 µM). By employing a multiplexed, self-validating assay system that measures both ATP depletion and LDH release, researchers can confidently map the toxicity profile of this compound, ensuring that downstream active pharmaceutical ingredients (APIs) are thoroughly purified of this reactive building block.

References

• Glp-1r agonists and uses thereof - Google Patents (WO2020103815A1). Vertex Pharmaceuticals. Available at: 1

• Hep G2 [HEPG2] - HB-8065 - ATCC . American Type Culture Collection. Available at: 5

• 293T/17 SF[HEK 293T/17 SF] - ACS-4500 | ATCC . American Type Culture Collection. Available at: 4

• CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin, TB288 . Promega Corporation. Available at: 2

• D6.1: Protocol for cytotoxicity assay in gut mucosa model . Europa. Available at: 3

Sources

• 1. WO2020103815A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
• 2. ch.promega.com [ch.promega.com]
• 3. Documents download module [ec.europa.eu]
• 4. atcc.org [atcc.org]
• 5. atcc.org [atcc.org]

Safety & Regulatory Compliance

2-(4-Chloro-2-fluorophenyl)acetaldehyde proper disposal procedures

As a Senior Application Scientist, managing the disposal of complex pharmaceutical intermediates requires a deep understanding of both their molecular reactivity and their environmental fate. 2-(4-Chloro-2-fluorophenyl)acetaldehyde is a highly specialized halogenated aromatic aldehyde, frequently utilized as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including GLP-1R agonists[1][2].

Because this molecule contains both an electrophilic aldehyde group and two distinct halogens (chlorine and fluorine), its disposal cannot be treated as standard organic waste. This guide provides the mechanistic rationale and self-validating protocols required to safely deactivate and dispose of this compound in strict compliance with environmental regulations.

Mechanistic Safety & Reactivity Profile

To design a safe disposal protocol, we must first deconstruct the dual-hazard nature of the molecule:

• The Halogenated Hazard (Dioxin Formation): The presence of chlorine and fluorine on the phenyl ring dictates strict segregation from general non-halogenated waste. If halogenated organics are incinerated at suboptimal temperatures (200°C–600°C), they undergo heterogeneously catalyzed de novo synthesis to form highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs)[3][4]. Therefore, this waste must be routed exclusively to permitted Treatment, Storage, and Disposal Facilities (TSDFs) equipped with high-temperature incinerators (>850°C) and alkaline flue-gas scrubbers[3][5].

• The Aldehyde Hazard (Reactivity & Auto-oxidation): The terminal carbonyl center is highly reactive. In the presence of atmospheric oxygen, aldehydes auto-oxidize to form carboxylic acids (e.g., 2-(4-chloro-2-fluorophenyl)acetic acid), a process that can cause dangerous pressure buildup in sealed waste containers. To mitigate this, bulk quantities should undergo in-lab chemical deactivation via bisulfite addition, converting the volatile aldehyde into a stable, water-soluble alpha-hydroxy sulfonate adduct[6][7].

Waste Segregation & Compatibility Data

Improper commingling of halogenated aldehydes can lead to violent aldol condensations or regulatory fines. The following table summarizes the strict segregation logic required for this compound.

Waste Stream Category	Compatibility	Mechanistic Rationale & Regulatory Status
Halogenated Solvents	COMPATIBLE	Requires high-temp (>850°C) incineration to prevent PCDD/PCDF formation. Handled as RCRA Regulated Hazardous Waste[3][8].
Non-Halogenated Organics	INCOMPATIBLE	Mixing increases disposal costs exponentially and risks dioxin emissions if the bulk stream is sent to a standard municipal/industrial incinerator[5][8].
Strong Acids / Bases	INCOMPATIBLE	Extreme pH environments can trigger violent, exothermic aldol condensations or reverse the bisulfite deactivation equilibrium[7][8].
Heavy Metals / Cyanides	INCOMPATIBLE	Halogenated streams must be kept strictly separate from acutely toxic "P-listed" wastes, cyanides, and heavy metals to prevent cross-contamination[8].

Experimental Methodologies for Disposal

The following protocols are designed as self-validating systems. Choose the protocol based on the volume and concentration of the waste generated.

Protocol A: Direct Segregation (For Trace/Dilute Solutions <10%)

For analytical waste or dilute reaction washings, chemical deactivation is unnecessary, but strict physical segregation is required.

• PPE & Engineering Controls: Don chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat. Perform all transfers inside an operating chemical fume hood[6][9].

• Transfer: Carefully pour the dilute waste into a designated "Halogenated Solvent Waste" container (e.g., a 4-liter white poly bottle or 5-gallon carboy)[8].

• Vapor-Tight Sealing: Immediately cap the container tightly. EPA Subpart K regulations mandate that hazardous waste containers must remain "vapor tight" and "spill proof" at all times, except for the exact moment waste is being actively added[9][10].

• Compliant Labeling: Affix a Hazardous Waste tag before the first drop of waste is added. You must write the full chemical name ("2-(4-Chloro-2-fluorophenyl)acetaldehyde") and check the "Halogenated" and "Toxic" hazard boxes. Do not use abbreviations, acronyms, or chemical formulas[9][11].

Protocol B: In-Lab Chemical Deactivation (For Bulk/Concentrated Solutions >10%)

For bulk intermediates or expired stock, the aldehyde must be chemically neutralized to prevent auto-oxidation and pressurization during transit.

• Reagent Preparation: In a wide-mouth Erlenmeyer flask inside a fume hood, prepare a saturated aqueous solution of sodium bisulfite (NaHSO₃). Place the flask in an ice-water bath to control the thermodynamics of the reaction[6].

• Controlled Addition: Using a dropping funnel, slowly introduce the 2-(4-Chloro-2-fluorophenyl)acetaldehyde waste into the vigorously stirred bisulfite solution. Ensure the bisulfite remains in molar excess[6].

• Self-Validating Temperature Control: Monitor the internal temperature continuously. The reaction is exothermic; adjust the drip rate to strictly maintain the temperature below 25°C. A temperature spike indicates a runaway reaction or insufficient cooling[6].

• Equilibrium Stabilization: Allow the mixture to stir for 2 to 4 hours at room temperature. The formation of the bisulfite-aldehyde complex is reversible, but the adduct is highly stable provided the pH remains neutral to slightly acidic (do not exceed pH 8, as alkaline conditions will push the reaction backward, consuming bisulfite ions and releasing the aldehyde)[7].

• Final Routing: Transfer the deactivated aqueous/organic emulsion into the Halogenated Waste container. Note: Even though the aldehyde is deactivated, the presence of the aryl chlorides and fluorides legally dictates that the entire mixture must still be processed as Halogenated Waste[8].

Operational Workflow Visualization

The following decision tree maps the logical routing of 2-(4-Chloro-2-fluorophenyl)acetaldehyde from generation to final destruction.

Decision tree for the segregation, deactivation, and disposal of halogenated aldehyde waste.

Satellite Accumulation Area (SAA) Logistics

Once the waste is containerized, it enters your laboratory's Satellite Accumulation Area (SAA). To maintain compliance and safety:

• Secondary Containment: All collection containers must be properly segregated and stored within secondary containment bins to capture potential structural failures[8].

• Accumulation Limits: Monitor your volumes closely. Laboratories are typically restricted to accumulating a maximum of 25 gallons of halogenated solvent waste in an SAA[8].

• EHRS Pickup: When the container reaches ¾ full, proactively request a waste collection from your Environmental Health and Radiation Safety (EHRS) department. Never fill a container to the brim, as temperature fluctuations can cause liquid expansion and catastrophic container rupture[8].

References

• Title: Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group Source: illinois.edu URL:[Link]

• Title: Halogenated Solvents in Laboratories - Campus Operations Source: temple.edu URL:[Link]

• Title: Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US EPA Source: epa.gov URL:[Link]

• Source: google.
• Source: google.

• Title: Dioxin formation from waste incineration - PubMed Source: nih.gov URL:[Link]

• Title: Dioxins in Waste Combustion – Conclusions from 20 Years of Research - IEA Bioenergy Task 36 Source: ieabioenergy.com URL:[Link]

• Title: Scrubbing for removal of odourous gases from frying processes - Diva-portal.org Source: diva-portal.org URL:[Link]

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• 1. WO2020103815A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
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• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. task36.ieabioenergy.com [task36.ieabioenergy.com]
• 5. ukwin.org.uk [ukwin.org.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. diva-portal.org [diva-portal.org]
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• 10. epa.gov [epa.gov]
• 11. ehs.weill.cornell.edu [ehs.weill.cornell.edu]